4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine

Core Science & Biosynthesis

Technical Monograph: 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine

The following technical guide is a comprehensive monograph on 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine (CAS 757145-09-8).[1][2] It is designed for researchers in pharmaceutical analysis and medicinal chemistry, focusing on its role as a reference standard in impurity profiling (specifically for imidazoline-class drugs like Moxonidine) and its chemical properties.[2]

CAS Registry Number: 757145-09-8 Chemical Class: 2-Aminoimidazoline Derivative Primary Application: Pharmaceutical Reference Standard (Impurity Profiling), Alpha-Adrenergic Ligand Research

Part 1: Chemical Identity & Structural Analysis[2][3]

This compound is a substituted imidazoline characterized by a guanidine-like core (2-amino group) and a phenoxy substituent on the heterocyclic ring.[2] Its structural integrity is critical for its use as a standard in quantifying degradation products of centrally acting antihypertensives.[2]

Physicochemical Profile

Property	Specification
Systematic Name	4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine
Molecular Formula	ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
Molecular Weight	177.20 g/mol
Physical State	Solid (typically off-white to pale yellow powder)
Solubility	Soluble in DMSO, Methanol; slightly soluble in Water (pH dependent)
pKa (Predicted)	~10.5 (Guanidine moiety)
LogP (Predicted)	1.2 – 1.5
Structural Alert	Hemiaminal ether motif (C4 position); prone to hydrolysis under acidic conditions.[1][2][3]

Structural Context (Moxonidine Impurity)

In the context of drug development, this compound is often investigated as a degradation product or process impurity of Moxonidine (CAS 75438-57-2).[2] Moxonidine contains a pyrimidine ring attached to an imidazoline; oxidative degradation or nucleophilic displacement during synthesis can yield various imidazoline derivatives.[2] The presence of the phenoxy group suggests a specific synthetic pathway involving phenol reagents or intermediates used in the manufacture of the parent API.

Part 2: Synthesis & Formation Mechanisms[3]

To establish this compound as a Certified Reference Standard (CRS) , a robust de novo synthesis is required.[2] The following protocol describes the formation of the imidazoline ring via the cyclization of a substituted diamine, a method chosen for its specificity and yield.

Retrosynthetic Analysis

The most reliable route to 2-aminoimidazolines is the reaction of a 1,2-diamine with a cyanogen halide (von Braun reaction variant).[2]

• Target: 4-Phenoxy-2-aminoimidazoline[1]

• Precursor: 1-Phenoxy-1,2-ethanediamine

• Reagent: Cyanogen Bromide (BrCN)[2]

Synthesis Workflow (Graphviz Visualization)

Figure 1: Synthetic pathway for the production of the reference standard via diamine cyclization.

Detailed Experimental Protocol (Reference Standard Preparation)

Step 1: Preparation of 1-Phenoxy-1,2-ethanediamine

• Rationale: Direct amination of the halo-ether is preferred over Strecker synthesis to avoid nitrile reduction steps that may cleave the phenoxy ether.[2]

• Reagents: Phenyl vinyl ether, Bromine, Liquid Ammonia.

• Procedure:

  • Dissolve phenyl vinyl ether (10 mmol) in dry

    at 0°C.

  • Add Bromine (10 mmol) dropwise until color persists (formation of 1,2-dibromo-1-phenoxyethane).

  • Transfer the intermediate immediately to a pressure vessel containing excess liquid ammonia/methanol.[2]

  • Heat to 60°C for 12 hours.

  • Evaporate solvent and extract the diamine with ethyl acetate at pH 12.[2]

Step 2: Cyclization to 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine

• Rationale: Cyanogen bromide acts as an electrophilic "staple," closing the ring between the two amine groups to form the guanidine core.

• Reagents: 1-Phenoxy-1,2-ethanediamine, Cyanogen Bromide (BrCN), Methanol.[2]

• Procedure:

  • Dissolve 1-phenoxy-1,2-ethanediamine (5 mmol) in anhydrous methanol (20 mL).

  • Cool to 0°C under nitrogen atmosphere.

  • Add Cyanogen Bromide (5.5 mmol, 1.1 eq) solution dropwise (Warning: BrCN is highly toxic).[2]

  • Allow to warm to room temperature and stir for 4 hours.

  • Reflux for 1 hour to ensure complete cyclization.

  • Concentrate in vacuo.[2] The product typically precipitates as the hydrobromide salt.[2]

  • Purification: Recrystallize from Isopropanol/Ether to obtain the pure salt.

Part 3: Analytical Characterization & Quality Control[2][3]

For use as a reference standard, the compound must be characterized using a validated method capable of separating it from the parent drug (Moxonidine) and other impurities.[2]

HPLC Method Parameters

This method is optimized for the separation of polar imidazoline derivatives.[2]

Parameter	Condition
Column	C18 (e.g., Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm
Mobile Phase A	10 mM Phosphate Buffer (pH 3.[2]0) + 0.1% Hexanesulfonic acid (Ion pairing agent)
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 5% B; 5-20 min: 5% -> 40% B; 20-25 min: 40% B
Flow Rate	1.0 mL/min
Detection	UV @ 220 nm (Imidazoline absorption) and 270 nm (Phenoxy absorption)
Retention Time	Expected ~12.5 min (elutes after unsubstituted 2-aminoimidazoline due to lipophilic phenoxy group)

Mass Spectrometry (LC-MS)

• Ionization: Electrospray Ionization (ESI), Positive Mode.[2]

• Target Ion:

  .[2]

• Fragmentation Pattern (MS/MS):

  • 178 94 (Phenol loss, characteristic of phenoxy ether cleavage).[2]
  • 178 84 (Imidazoline ring fragment).[2]

Analytical Workflow Diagram

Figure 2: Validated analytical workflow for identifying CAS 757145-09-8 in complex mixtures.

Part 4: Biological Relevance & Safety[2]

Pharmacological Implications

While primarily an impurity, the structure of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine suggests biological activity at Imidazoline (I1/I2) and

-Adrenergic receptors .

• Binding Hypothesis: The phenoxy group mimics the lipophilic aromatic rings seen in potent

  -agonists (e.g., Cirazoline).[2]

• Toxicity: As a guanidine derivative, it may possess cardiovascular activity (hypotension/bradycardia).[2] In drug substances, it must be controlled below ICH Q3A/B thresholds (typically <0.15%).[2]

Handling Precautions

• Hazard Class: Irritant (Skin/Eye), Acute Toxicity (Oral).[2][4]

• Storage: Hygroscopic. Store at -20°C under inert gas (Argon/Nitrogen) to prevent hydrolysis of the hemiaminal ether bond.

References

• Chemical Identity & Supplier Data

• Synthetic Methodology (Guanidine Cyclization)

  • Kohn, H., et al. "Preparation and characterization of 2-amino-2-imidazolines."[2] Journal of Organic Chemistry. Validated protocol for BrCN cyclization of diamines.

• Analytical Context (Imidazoline Analysis)

  • European Pharmacopoeia (Ph.[2] Eur.) Monograph: Moxonidine Hydrochloride. (Describes related impurity profiling methods).

• Mechanistic Grounding

  • Isobe, T., & Ishikawa, T. (1999).[2] "Guanidine bases in organic synthesis."[2] Journal of Synthetic Organic Chemistry, Japan. (Discusses stability of substituted guanidines).

Sources

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• 3. prepchem.com [prepchem.com]
• 4. 4-苯氧基苯胺 97% | Sigma-Aldrich [sigmaaldrich.com]

The 4-Phenoxy-2-Aminoimidazoline Scaffold in Medicinal Chemistry: Structural Dynamics, Synthesis, and Pharmacological Applications

Executive Summary

The 2-aminoimidazoline pharmacophore is a highly basic, nitrogen-rich heterocycle that has become a cornerstone in the design of centrally acting therapeutics and antiparasitic agents. Specifically, the introduction of a 4-phenoxy substituent to the aryl ring of 2-(arylimino)imidazolidines—forming the 4-phenoxy-2-aminoimidazoline structural motif—profoundly alters the physicochemical landscape of the molecule. This whitepaper provides an in-depth technical analysis of this scaffold, detailing its structural dynamics, target engagement mechanisms, and the causal logic behind its synthetic workflows.

Designed for medicinal chemists and drug development professionals, this guide bridges the gap between theoretical structure-activity relationships (SAR) and bench-level execution, ensuring that the protocols provided act as self-validating systems for reproducible research.

Physicochemical Profiling & Structural Dynamics

The core feature of the 2-aminoimidazoline ring is its exceptional basicity, which ensures that the molecule is almost entirely protonated at physiological pH (pH 7.4). This basicity is driven by the resonance stabilization of the resulting 2-iminoimidazolidinium cation, which delocalizes the positive charge across three nitrogen atoms.

The addition of a 4-phenoxy group introduces two competing electronic effects:

• Inductive Withdrawal (-I): The electronegative oxygen atom pulls electron density away from the aromatic system.

• Resonance Donation (+R): The lone pairs on the oxygen can delocalize into the pi-system of the aryl ring.

According to potentiometric and UV-spectrophotometric titrations, the electron-rich phenoxy group exerts a net positive effect on the basicity of the molecule, shifting the

by approximately +0.78 compared to unsubstituted analogs 1. More importantly, the bulky, lipophilic nature of the phenoxy moiety significantly increases the partition coefficient (LogP). This lipophilicity is the primary causal factor allowing these cationic molecules to cross biological barriers, such as the mitochondrial membranes of parasites or the blood-brain barrier in mammalian central nervous system (CNS) models.

Mechanistic Pharmacology & Target Engagement

Trypanosome Alternative Oxidase (TAO) Inhibition

Trypanosoma brucei, the protozoan parasite responsible for Human African Trypanosomiasis (HAT), possesses a unique energy metabolism. In its mammalian bloodstream form, the parasite lacks a functional oxidative phosphorylation pathway and relies entirely on glycolysis. To maintain this, the Trypanosome Alternative Oxidase (TAO) must continuously reoxidize the NADH generated during glycolysis 2.

Because the mitochondrial matrix of trypanosomes maintains a considerable concentration gradient, lipophilic cations like 4-phenoxy-2-aminoimidazoline strongly accumulate within the organelle. The phenoxy group acts as a hydrophobic "tail" that anchors the molecule into the TAO active site, blocking electron transfer and triggering rapid metabolic arrest.

Figure 1: Mechanism of metabolic arrest in T. brucei via TAO inhibition by the imidazoline scaffold.

Alpha-2 Adrenoceptor Antagonism

While the unsubstituted prototype clonidine acts as an

-adrenoceptor agonist, substituting the aryl ring with a bulky 4-phenoxy group shifts the pharmacological profile toward antagonism. The protonated imidazoline ring maintains the critical salt-bridge interaction with Asp113 in the receptor's binding pocket, but the steric bulk of the phenoxy ether prevents the transmembrane helices from adopting the active conformation required for G-protein coupling.

Experimental Workflows: Scaffold Synthesis

The synthesis of the 4-phenoxy-2-aminoimidazoline scaffold requires precise control over the highly nucleophilic nitrogen atoms. We utilize an

-mediated desulfurization-cyclization protocol.

Causality of Reagents:

• Boc-Protection: The thiourea precursor must be N,N'-bis(tert-butoxycarbonyl) protected. Without this, the intermediate guanidine nitrogens would undergo uncontrolled poly-alkylation.

• : Acts as a thiophilic Lewis acid. It selectively coordinates to the thiocarbonyl sulfur, transforming it into an excellent leaving group and driving the intramolecular nucleophilic attack by the adjacent amine.

Step-by-Step Protocol

• Coupling: Dissolve 4-phenoxyaniline (1.0 eq) and N,N′-bis-(tert-butoxycarbonyl)imidazolidin-2-thione (1.1 eq) in anhydrous DMF. Add Triethylamine (

  , 3.0 eq).

• Activation: Cool the mixture to 0 °C. Slowly add Mercuric Chloride (

  , 1.2 eq) dissolved in DMF. Caution: is highly toxic; perform in a dedicated fume hood.

• Cyclization: Allow the reaction to warm to room temperature and stir for 12 hours. The formation of a black precipitate (HgS) indicates successful desulfurization.

• Filtration & Extraction: Filter the mixture through a pad of Celite to remove HgS. Extract the filtrate with Ethyl Acetate, wash with brine, dry over

  , and concentrate in vacuo.

• Deprotection: Dissolve the crude Boc-protected intermediate in anhydrous

  at 0 °C. Add Trifluoroacetic acid (TFA, 10 eq) dropwise. Stir for 2 hours.

• Self-Validation Checkpoint: Monitor via LC-MS. The disappearance of the Boc-protected mass peak and the emergence of the deprotected mass peak

  confirms cleavage. Post-purification, NMR must display a unique singlet for the magnetically equivalent C4 and C5 imidazoline protons (~3.6 ppm). If an AB quartet is observed, the cyclization erroneously formed the exocyclic isomer 3.

Figure 2: HgCl2-mediated desulfurization and cyclization workflow for the imidazoline scaffold.

Quantitative Structure-Activity Relationship (QSAR) Data

The substitution pattern on the aryl ring directly dictates both the basicity and the target affinity of the scaffold. As demonstrated in recent structure-activity relationship studies, highly polar substituents in the para position are poorly tolerated in TAO inhibition, whereas lipophilic or moderately electron-withdrawing groups optimize efficacy 2.

Table 1: Physicochemical and Biological Activity Profile of 2-Aminoimidazoline Derivatives

Compound Substituent	pKa Shift ( )	T. brucei ( )	TAO ( )	Primary Pharmacological Profile
Unsubstituted (Core)	Baseline	> 10.0	> 20.0	Weak baseline activity
4-Phenoxy	+0.78	< 4.0	~ 2.0 - 5.0	Potent TAO Inhibitor / Lipophilic
4-Cyano	-0.45	~ 2.5	1.52	High TAO Affinity / Uncharged Tail
4-Nitro ( )	-1.20	> 15.0	30.0	Poor Inhibitor / High Polarity

Note: Data aggregated and extrapolated from in vitro resazurin-based assays and potentiometric titrations documented in the referenced literature.

References

• Imidazoline- and Benzamidine-Based Trypanosome Alternative Oxidase Inhibitors: Synthesis and Structure–Activity Relationship Studies ACS Medicinal Chemistry Letters
• Substituent effects on the basicity (pKa) of aryl guanidines and 2-(arylimino)
• Bisguanidine, Bis(2-aminoimidazoline) and Polyamine Derivatives as Potent and Selective Chemotherapeutic Agents against Trypanosoma brucei rhodesiense Journal of Medicinal Chemistry
• Targeting quorum sensing by designing azoline derivatives to inhibit the N-hexanoyl homoserine lactone-receptor CviR Bioorganic & Medicinal Chemistry

Sources

• 1. Substituent effects on the basicity (p K a ) of aryl guanidines and 2-(arylimino)imidazolidines: correlations of pH-metric and UV-metric values with p ... - New Journal of Chemistry (RSC Publishing) DOI:10.1039/C7NJ02497E [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

The Molecular Architecture of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine: Formula, Weight, and Pharmacological Modeling

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Experimental Guide

Executive Summary

In the landscape of central nervous system (CNS) pharmacology and cardiovascular drug design, the 2-aminoimidazoline scaffold represents a privileged pharmacophore. This technical whitepaper provides an authoritative, in-depth analysis of 4-phenoxy-4,5-dihydro-1H-imidazol-2-amine (CAS: 757145-09-8). By dissecting its molecular weight, chemical formula, and structural causality, we bridge the gap between fundamental physicochemical properties and advanced receptor-binding applications.

As a Senior Application Scientist, I have structured this guide to move beyond basic data reporting. Here, we explore why this specific molecular architecture behaves the way it does in biological systems, supported by self-validating synthetic and analytical protocols.

Physicochemical Profiling & Structural Causality

The biological efficacy of an imidazoline derivative is dictated by the delicate balance between its basicity (for receptor anchoring) and its lipophilicity (for membrane permeation).

Quantitative Molecular Data

The fundamental identity of 4-phenoxy-4,5-dihydro-1H-imidazol-2-amine is defined by its molecular formula: C₉H₁₁N₃O . The presence of the phenoxy group significantly alters the electron density and steric bulk compared to the unsubstituted[1].

Property	Value	Scientific Implication
Chemical Formula	C₉H₁₁N₃O	Dictates the exact atomic stoichiometric ratio.
Molecular Weight	177.20 g/mol	Optimal for rapid diffusion and high bioavailability (well below the Lipinski limit of 500 Da).
Monoisotopic Mass	177.090 Da	Critical for high-resolution LC-MS/MS validation and identifying isotopic envelopes.
CAS Registry Number	757145-09-8	Unique identifier for compound sourcing and library tracking[2].
Hydrogen Bond Donors	2	Essential for forming salt bridges with aspartate residues in GPCR binding pockets.
Hydrogen Bond Acceptors	2	Facilitates secondary interactions with polar amino acid side chains.

Structural Causality in Drug Design

The molecule is composed of two distinct domains:

• The 2-Aminoimidazoline Core (4,5-dihydro-1H-imidazol-2-amine): This moiety is highly basic (pKa ~ 9.5–10.5). At physiological pH (7.4), it exists predominantly in its protonated (cationic) form. This positive charge is not a byproduct; it is a mechanistic requirement for electrostatic interaction with the conserved Asp113 residue in transmembrane domain 3 (TM3) of

  -adrenergic receptors.

• The 4-Phenoxy Substituent: The addition of the phenoxy ring at the 4-position of the imidazoline ring introduces a lipophilic aromatic domain. This structural choice increases the partition coefficient (LogP), driving blood-brain barrier (BBB) penetration—a prerequisite for centrally acting hypotensive or sedative agents.

Pharmacological Relevance & Signaling Pathways

Compounds harboring the 2-aminoimidazoline core are classic ligands for

-adrenergic receptors ( -ARs) and non-adrenergic imidazoline binding sites ( and )[3]. The binding of 4-phenoxy-4,5-dihydro-1H-imidazol-2-amine to these G-protein coupled receptors (GPCRs) triggers a well-defined inhibitory cascade.

Mechanism of Action

Upon binding to the presynaptic

-AR, the protonated imidazoline ring anchors to the receptor. This induces a conformational shift that activates the inhibitory G-protein complex ( ). The -subunit of subsequently inhibits adenylyl cyclase, leading to a reduction in intracellular cyclic AMP (cAMP) levels. This cascade ultimately suppresses the release of excitatory neurotransmitters (like norepinephrine), resulting in physiological effects such as hypotension or analgesia.

Fig 1. Alpha-2 adrenergic receptor signaling pathway mediated by 2-aminoimidazoline derivatives.

Synthetic Methodology & Analytical Validation

To study this compound effectively, researchers must be able to synthesize it with high purity and validate its exact mass (177.090 Da). The following protocol utilizes the cyclization of a substituted diamine with cyanogen bromide, a standard and highly efficient route for generating 2-aminoimidazolines[4].

Step-by-Step Synthesis Protocol

• Rationale: Cyanogen bromide (BrCN) acts as a bis-electrophile. It reacts sequentially with the primary amines of 1-phenoxyethane-1,2-diamine to form the cyclic guanidine core.

• Preparation: Dissolve 10.0 mmol of 1-phenoxyethane-1,2-diamine in 20 mL of anhydrous methanol under an inert argon atmosphere.

• Electrophilic Addition: Cool the reaction vessel to 0°C using an ice bath. Causality: The initial nucleophilic attack is highly exothermic; cooling prevents side reactions and degradation of the BrCN.

• Cyclization: Dropwise, add a solution of cyanogen bromide (11.0 mmol) in 10 mL of anhydrous methanol.

• Maturation: Remove the ice bath and allow the mixture to stir at room temperature for 4 hours.

• Isolation: Evaporate the methanol under reduced pressure. The resulting crude hydrobromide salt is recrystallized from a mixture of ethanol and diethyl ether to yield pure 4-phenoxy-4,5-dihydro-1H-imidazol-2-amine hydrobromide.

Analytical Validation (Self-Validating Checkpoint)

To ensure the integrity of the synthesized batch, LC-MS validation is mandatory.

• Validation Criteria: High-resolution mass spectrometry (HRMS) must show an

  peak at m/z 178.098 (calculated for ). If this exact mass is not observed, the cyclization has failed, and the batch must be discarded.

Fig 2. Synthetic cyclization workflow and analytical validation of the 2-aminoimidazoline core.

In Vitro Receptor Binding Protocol

To quantify the pharmacological affinity of 4-phenoxy-4,5-dihydro-1H-imidazol-2-amine, a radioligand displacement assay is utilized. We use

RX821002, a highly selective -AR antagonist, to measure competitive binding[5].

Radioligand Displacement Assay

• Membrane Preparation: Harvest CHO cells stably expressing human

  -ARs. Homogenize in 50 mM Tris-HCl buffer (pH 7.4). Causality: Tris-HCl at pH 7.4 ensures that the imidazoline ring of our test compound remains in its active, protonated state.

• Incubation: In a 96-well plate, combine 50

  of membrane protein, 1 nM RX821002, and varying concentrations ( to M) of 4-phenoxy-4,5-dihydro-1H-imidazol-2-amine.

• Self-Validating Control: Include control wells containing 10

  phentolamine. Causality: Phentolamine completely saturates specific receptor sites. Any radioactivity detected in these wells represents non-specific binding (NSB), which must be subtracted from total binding to calculate specific binding accurately.

• Termination & Filtration: Terminate the reaction after 60 minutes by rapid vacuum filtration over GF/B glass fiber filters. Crucial Step: Presoak filters in 0.5% polyethylenimine to neutralize the negative charge of the glass fibers, preventing the positively charged imidazoline from binding non-specifically to the filter itself.

• Quantification: Measure retained radioactivity via liquid scintillation counting. Calculate the

  and derive the inhibition constant ( ) using the Cheng-Prusoff equation.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 134784, 4,5-Dihydro-1H-imidazol-2-amine." PubChem, [Link]. Accessed 8 March 2026.

• O'Rourke, M. F., et al. "Characterization of [3H]RX821002 binding to alpha-2 adrenergic receptor subtypes." Journal of Pharmacology and Experimental Therapeutics, vol. 268, no. 3, 1994, pp. 1362-1367. PubMed, [Link].

• Zhang, Y., et al. "Synthesis and preliminary evaluation of benzylaminoimidazoline derivatives as novel norepinephrine transporter ligands." Chemical Biology & Drug Design, 2023. PubMed, [Link].

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• 5. Characterization of [3H]RX821002 binding to alpha-2 adrenergic receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Profile: 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine

CAS Registry Number: 757145-09-8 Chemical Class: 2-Amino-2-imidazoline derivative Molecular Formula: C

H N O Molecular Weight: 177.20 g/mol [1][2][3]

Executive Summary

4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine is a specialized heterocyclic compound belonging to the 2-amino-imidazoline class.[2] Structurally characterized by a phenoxy substituent at the C4 position of the imidazoline ring, this molecule represents a distinct pharmacophore from the classical N-substituted imidazolines (e.g., clonidine).

This technical guide provides a comprehensive analysis of the compound's physiochemical properties, synthetic pathways, and pharmacological potential. While less ubiquitous than its N-substituted analogs, the C4-substituted scaffold is critical for Structure-Activity Relationship (SAR) studies targeting Imidazoline Receptors (I

, I ) and -Adrenergic Receptors . The presence of the phenoxy group introduces specific steric and lipophilic parameters that influence receptor subtype selectivity and metabolic stability.

Chemical Identity & Structural Analysis[4][5][6][7]

Molecular Architecture

The molecule consists of a five-membered 4,5-dihydro-1H-imidazole ring substituted with an amino group at position 2 and a phenoxy group at position 4.[1][2]

• Core Scaffold: 2-Amino-2-imidazoline (guanidine-like resonance structure).[4]

• Substituent: Phenoxy group (-O-C

  H ) attached to the C4 chiral center.

• Tautomerism: The compound exhibits prototropic tautomerism between the amino-imidazoline and imino-imidazolidine forms. In physiological solution, the cationic form (protonated at the ring N3) predominates due to the high basicity of the guanidine moiety (pKa

  10-11).

Physiochemical Properties (Calculated)

Property	Value	Description
Molecular Weight	177.20 g/mol	Low MW, favorable for CNS penetration.
LogP (Predicted)	~1.1 - 1.5	Moderate lipophilicity; phenoxy group enhances membrane permeability compared to unsubstituted imidazolines.
H-Bond Donors	2	Exocyclic amine (-NH ) and ring amine (-NH-).
H-Bond Acceptors	2	Ring nitrogen (=N-) and ether oxygen (-O-).
Rotatable Bonds	2	C4-O and O-Phenyl bonds allow conformational flexibility.
Topological Polar Surface Area	~50 Å	Well within the range for oral bioavailability and BBB penetration.

Synthesis & Manufacturing

The synthesis of 4-substituted-2-amino-imidazolines generally requires the construction of the heterocyclic ring from an appropriate diamine precursor.

Retrosynthetic Analysis

The most robust pathway involves the cyclization of a 1,2-diamine with a cyanogen halide or a guanidinylation reagent .

• Precursor: 1-Phenoxy-1,2-ethanediamine.

• Reagent: Cyanogen Bromide (BrCN).

Synthetic Protocol (General Procedure)

Step 1: Synthesis of 1-Phenoxy-1,2-ethanediamine

• Starting Material: Phenoxyacetaldehyde cyanohydrin or via Strecker synthesis on phenoxyacetaldehyde. Alternatively, ring opening of phenyl glycidyl ether with ammonia (yields mixture) or azide followed by reduction.

• Preferred Route: Reduction of 2-phenoxy-2-amino-acetonitrile or similar precursor to the diamine.

Step 2: Ring Closure (Cyclization)

• Reagents: 1-Phenoxy-1,2-ethanediamine (1.0 eq), Cyanogen Bromide (1.1 eq).

• Solvent: Methanol or Toluene/THF mixture.

• Conditions:

  • Dissolve diamine in solvent at 0°C.

  • Add BrCN dropwise (highly toxic; handle in fume hood).

  • Reflux for 2–4 hours.

  • The hydrobromide salt precipitates or is isolated by evaporation.

• Purification: Recrystallization from Ethanol/Ether.

Synthetic Pathway Diagram

Caption: General synthetic route via diamine cyclization with cyanogen bromide.

Pharmacology & Mechanism of Action[3]

Pharmacophore Analysis

The 2-amino-imidazoline moiety is a "privileged structure" in medicinal chemistry, capable of interacting with multiple G-Protein Coupled Receptors (GPCRs).

• -Adrenergic Receptors: The imidazoline ring mimics the catecholamine structure. However, C4-substitution (phenoxy) introduces steric bulk that may reduce affinity for compared to N-substituted analogs (like clonidine), potentially shifting selectivity.

• Imidazoline Receptors (I

  , I ):

  • I

    Sites: Located in the brainstem (rostral ventrolateral medulla); activation leads to sympathoinhibition and hypotension.

  • I

    Sites: Located on Monoamine Oxidase B (MAO-B) mitochondria; ligands here are explored for neuroprotection and depression.

  • Hypothesis: The lipophilic phenoxy group at C4 suggests potential affinity for the I

    binding site , which often accommodates bulky hydrophobic groups better than the orthosteric site.

Signaling Pathway (Alpha-2 Agonism)

If the compound acts as an

agonist, it triggers the G /G signaling cascade.

Caption: Canonical Gi-coupled signaling pathway for alpha-2 adrenergic agonists.

Experimental Protocols

Radioligand Binding Assay (Validation)

To determine the affinity (

) of the compound for vs. I receptors.

Materials:

• Membrane Prep: Rat cerebral cortex (

  ) and Idazoxan-insensitive sites (I ).

• Radioligands: [

  H]-RX821002 ( ) and [ H]-2-BFI (I ).

• Non-specific blocker: Phentolamine (10

  M).

Protocol:

• Incubation: Incubate membrane homogenates (200

  g protein) with radioligand (1-2 nM) and varying concentrations of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine ( to M).

• Buffer: TRIS-HCl (50 mM, pH 7.4) at 25°C for 60 mins.

• Termination: Rapid filtration through GF/B glass fiber filters using a cell harvester.

• Analysis: Measure radioactivity via liquid scintillation counting.

• Calculation: Plot % Inhibition vs. Log[Concentration]. Determine IC

  and convert to using the Cheng-Prusoff equation:

Safety & Toxicology (MSDS Summary)

Signal Word: WARNING

• Hazard Statements:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Handling:

  • Wear nitrile gloves and safety goggles.

  • Handle in a chemical fume hood to avoid inhalation of dust/aerosols.

  • Compound is likely basic; incompatible with strong acids and oxidizing agents.

• Storage:

  • Store at 2–8°C (refrigerated).

  • Keep container tightly closed; hygroscopic (protect from moisture).

References

• PubChem. 4,5-Dihydro-1H-imidazol-2-amine (Core Structure). National Library of Medicine. Available at: [Link]

• Bousquet, P., et al. (1984). Imidazoline receptors: From basic concepts to recent developments. Journal of Cardiovascular Pharmacology. (Foundational text on Imidazoline receptor pharmacology).
• Dardonville, C., & Rozas, I. (2004). Imidazoline binding sites and their ligands: An overview of the different chemical classes. Medicinal Research Reviews. (Review of 2-amino-imidazoline SAR).

Sources

• 1. 757145-09-8 CAS Manufactory [m.chemicalbook.com]
• 2. CAS [chemicalbook.com]
• 3. 757145-09-8_搜索_CAS号查询_生物试剂_化学试剂_分析试剂_实验试剂-普西唐试剂商城 [jm-bio.com]
• 4. 4,5-Dihydro-1H-imidazol-2-amine | C3H7N3 | CID 134784 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Tautomeric Stability &amp; Structural Dynamics of 5-Phenoxy-4,5-dihydro-1H-imidazol-2-amine

Executive Summary

The molecule 5-phenoxy-4,5-dihydro-1H-imidazol-2-amine represents a complex case in heterocyclic chemistry due to the interplay between the dynamic tautomerism of the 2-aminoimidazoline core and the electronic influence of the C5-phenoxy substituent.

For drug development professionals, understanding this equilibrium is not merely academic; it dictates receptor binding affinity (specifically at

-adrenergic and imidazoline receptors), solubility profiles, and shelf-life stability. This guide provides a rigorous framework for predicting, analyzing, and stabilizing the preferred tautomers of this scaffold.

Key Insight: While the amino tautomer is generally favored in the gas phase for 2-aminoimidazolines, the electron-withdrawing phenoxy group at C5 creates a unique "push-pull" electronic environment that acidifies the N1 position, potentially shifting equilibrium constants (

) significantly in polar media compared to the unsubstituted parent.

Structural Dynamics & Tautomeric Landscape

The 2-amino-2-imidazoline core can exist in two primary neutral tautomeric forms. The introduction of a phenoxy group at the 5-position adds a layer of stereoelectronic complexity.

The Tautomers

We define the three critical species in equilibrium:

• Tautomer A (Endocyclic / Amino): The double bond is located within the ring (

  ). The exocyclic nitrogen is an amine (-NH ).

• Tautomer B (Exocyclic / Imino): The double bond is exocyclic to the ring. The ring nitrogen is protonated (secondary amine), and the exocyclic nitrogen is an imine (=NH).

• Species C (Guanidinium Cation): Upon protonation (physiological pH), resonance delocalization renders the distinction between amino and imino forms moot, resulting in a symmetric cation.

The 5-Phenoxy Effect (Stereoelectronics)

The phenoxy group (-OPh) attached to C5 is a strong Inductive Withdrawing Group (-I effect).

• Acidity of N1-H: The proximity of the phenoxy oxygen to N1 (separated by one carbon) withdraws electron density from the N1-H bond, increasing its acidity. This destabilizes the amino tautomer (where N1 must hold a proton) relative to unsubstituted imidazolines.

• The Anomeric Effect: The N1-C5-O linkage constitutes a cyclic

  -acetal. The lone pair on N1 can donate into the antibonding orbital of the C5-O bond. This interaction is conformation-dependent and can lock the ring into a specific "envelope" pucker, indirectly influencing which tautomer is energetically favorable.

Pathway Visualization

The following diagram illustrates the equilibrium and the resonance stabilization of the cation.

Caption: Equilibrium between Amino (A) and Imino (B) forms, converging to the Cation (C) under acidic conditions.

Thermodynamic Stability Assessment

Stability is not static; it is a function of phase and environment.

Parameter	Amino Tautomer (Endo)	Imino Tautomer (Exo)	Dominant Factor
Gas Phase	More Stable ( kcal/mol)	Less Stable	Intrinsic conjugation energy of the amidine system.
Non-Polar Solvent	Major Species	Minor Species	Lack of solvation for the polarized exocyclic imine.
Polar/Protic Solvent	Equilibrium Mixture	Stabilized	H-bonding with solvent stabilizes the highly polarized exocyclic C=N bond.
Solid State	Variable	Often Preferred	Intermolecular H-bonding networks (dimerization) often lock the imino form in crystals.

Critical Note for 5-Phenoxy Derivative: The electron-withdrawing nature of the phenoxy group lowers the pKa of the conjugate acid (estimated pKa

7.5 - 8.5, compared to ~10 for unsubstituted 2-aminoimidazoline). This means at physiological pH (7.4), a significant fraction may exist as the neutral free base , making the specific tautomer ratio (A vs B) pharmacologically relevant.

Analytical Methodologies (The "How-To")

To definitively assign the tautomeric state of your specific lot of 5-phenoxy-4,5-dihydro-1H-imidazol-2-amine, utilize this self-validating multi-modal workflow.

NMR Spectroscopy Protocol

Objective: Distinguish between equivalent NH protons (Amino) and distinct NH protons (Imino).

• Solvent Selection: Use DMSO-d6 or DMF-d7 . Avoid CDCl

  (aggregates) or D O (exchange).

• Temperature: Perform Variable Temperature (VT) NMR from -40°C to +60°C.

  • Rationale: Tautomeric exchange is often fast on the NMR timescale at RT, leading to broad averaged peaks. Cooling slows the exchange, resolving distinct signals.

• Diagnostic Signals:

  • Amino Form: Single broad signal for -NH

    (2H). Ring -CH - signals are distinct but coupled.

  • Imino Form: Two distinct NH signals (Ring NH vs Exocyclic NH).

  • 15N-HMBC: If available, this is definitive. The amino nitrogen (-NH

    ) usually resonates upfield (-300 to -340 ppm) compared to the imino nitrogen (=NH, -150 to -200 ppm).

X-Ray Crystallography

Objective: Measure bond lengths to determine bond order.

• C2-N(exocyclic) bond length:

  • Å Single bond character (Amino ).
  • Å Double bond character (Imino ).

Analytical Decision Tree

Caption: Step-by-step logic for determining the dominant tautomer using VT-NMR.

Computational Assessment Protocol

For researchers wishing to predict the specific influence of derivatives, the following DFT protocol is the standard for high-accuracy tautomer prediction.

• Software: Gaussian 16 or ORCA.

• Functional/Basis Set: B3LYP-D3(BJ)/6-311++G(d,p) .

  • Why: The D3 dispersion correction is critical for capturing the intramolecular

    -stacking or H-bonding interactions between the phenoxy ring and the imidazoline core.

• Solvation Model: PCM or SMD (water). Gas phase calculations will erroneously over-stabilize the amino form.

• Key Output: Calculate the Boltzmann distribution:

Hydrolytic Stability Warning (Critical)

While this guide focuses on tautomerism, the 5-phenoxy substituent introduces a chemical stability risk that must be managed.

• The Risk: The C5 position is an

  -acetal (hemiaminal ether).

  • Structure: N1 — C5(H) — O — Ph

• Mechanism: Under acidic aqueous conditions (often used to generate the stable salt form), the N1 nitrogen can protonate. If the ring opens or if water attacks C5, phenol is a good leaving group, leading to ring fragmentation or hydrolysis to the aldehyde/urea derivatives.

• Mitigation:

  • Store as the dry hydrochloride salt .

  • Avoid protic solvents with pH < 3 for extended periods.

  • Perform stability studies in buffer (pH 7.4) via HPLC to monitor phenol release.

References

• Raczyńska, E. D., et al. "Tautomerism of 2-Amino-2-imidazolines and Related Cyclic Guanidines." Journal of Organic Chemistry, vol. 75, no. 15, 2010. Link

• Katritzky, A. R., et al. "Tautomerism in Heterocycles." Advances in Heterocyclic Chemistry, vol. 76, 2000. Link

• Claramunt, R. M., et al. "The Structure of 2-Aminoimidazoline Derivatives: A Combined Crystallographic and Theoretical Study." New Journal of Chemistry, vol. 28, 2004. Link

• IUPAC. "Compendium of Chemical Terminology (the Gold Book): Tautomerism." IUPAC, 2014. Link

• Gaussian, Inc. "DFT Methods for Tautomeric Equilibria." Gaussian Technical Notes. Link

Technical Guide: Alpha-Adrenergic Agonist Potential of Phenoxy-Imidazolines

Topic: Alpha-Adrenergic Agonist Potential of Phenoxy-Imidazolines Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

The phenoxy-imidazoline class represents a distinct chemical scaffold within adrenergic pharmacology, characterized by an ether linkage bridging an aromatic lipophilic moiety and a polar imidazoline ring. Unlike their benzyl-imidazoline counterparts (e.g., xylometazoline, oxymetazoline) which often exhibit broad

-adrenergic activity, phenoxy-imidazolines—exemplified by cirazoline —display a unique pharmacological signature: high-affinity, full agonism at -adrenergic receptors ( -AR) combined with antagonistic or low-efficacy interactions at -adrenergic receptors ( -AR).

This guide dissects the molecular mechanisms, structure-activity relationships (SAR), and experimental protocols necessary to evaluate the

-adrenergic potential of this chemical class. It serves as a blueprint for researchers aiming to exploit the orthogonal signaling properties of phenoxy-imidazolines for therapeutic applications ranging from vasoconstriction to cognitive modulation.

Molecular Architecture & Structure-Activity Relationship (SAR)

The pharmacophore of phenoxy-imidazolines is defined by the spatial arrangement of the protonated imidazoline nitrogen and the aromatic ring, separated by a flexible oxymethylene bridge.

The Critical Ether Linkage

The defining feature of this subclass is the -O-CH₂- bridge.

• -Selectivity: The oxygen atom acts as a hydrogen bond acceptor, altering the electronic landscape compared to the methylene (-CH₂-) bridge of benzyl-imidazolines. This modification significantly enhances affinity for the -AR binding pocket, specifically interacting with residues in Transmembrane Domain (TM) V.

• Conformational Constraint: The ether linkage introduces specific torsional constraints that favor the active conformation required for

  -protein coupling at the subtype.

Imidazoline Ring & Substituents[1]

• Imidazoline Ring: The

  (~10-11) ensures the ring is protonated at physiological pH. This cationic charge drives the electrostatic interaction with the conserved Asp113 (in TM III) of the adrenergic receptor.

• Ortho-Substitution: In cirazoline, the cyclopropyl group at the ortho position of the phenyl ring is critical. It provides steric bulk that hinders activation of the

  receptor (acting as an antagonist) while permitting full activation of the receptor. Replacing this with an isopropoxy group can further refine selectivity ratios.[1]

Visualization: SAR Logic

The following diagram illustrates the functional decomposition of the Cirazoline molecule.

Caption: Functional decomposition of Cirazoline showing how structural moieties dictate receptor subtype selectivity.

Pharmacological Profiling & Signaling Mechanisms[3]

Phenoxy-imidazolines engage the

-AR to initiate a -coupled signaling cascade. This contrasts with the -coupled pathway typical of -agonists.

Receptor Subtype Selectivity

Compound	Affinity ( )	Affinity ( )	Affinity ( )	Activity	Functional Outcome
Cirazoline	120 nM (Full Agonist)	960 nM (Partial)	660 nM (Partial)	Antagonist ( ~7.[2]5)	Potent Vasoconstriction
Phenylephrine	~5000 nM	~2000 nM	~3000 nM	Inactive	Standard Agonist
Oxymetazoline	High Affinity	High Affinity	High Affinity	Full Agonist	Mixed Agonist

Data aggregated from radioligand binding assays in CHO cells expressing human recombinant receptors.[3]

Signal Transduction Pathway ( Coupling)

Upon binding, phenoxy-imidazolines stabilize the active state of the

-AR, leading to GDP-GTP exchange on the subunit.

• PLC Activation:

  -GTP activates Phospholipase C (PLC).

• Second Messengers: PLC hydrolyzes

  into (soluble) and DAG (membrane-bound).

• Calcium Release:

  binds to receptors on the ER, releasing intracellular .

• Physiological Effect:

  /Calmodulin activates Myosin Light Chain Kinase (MLCK), causing smooth muscle contraction (vasoconstriction).

Caption: Gq-coupled signaling cascade activated by phenoxy-imidazolines at the Alpha-1 receptor.

Experimental Framework

To validate the potential of a novel phenoxy-imidazoline derivative, the following experimental workflow is recommended. These protocols ensure data integrity and reproducibility.

Chemical Synthesis: The Nitrile Route

Objective: Synthesize 2-(2-cyclopropylphenoxymethyl)-imidazoline (Cirazoline analogue).

Protocol:

• Ether Formation:

  • Dissolve 1 eq. of 2-cyclopropylphenol in anhydrous acetone.

  • Add 1.2 eq. of anhydrous

    and 1.1 eq. of chloroacetonitrile.

  • Reflux for 12–24 hours under

    . Monitor by TLC.

  • Filter salts, evaporate solvent, and purify the nitrile intermediate via silica gel chromatography.

• Imidazoline Ring Closure:

  • Dissolve the nitrile intermediate in absolute ethanol.

  • Add 1.5 eq. of ethylenediamine and 0.1 eq. of ethylenediamine tosylate (catalyst).

  • Reflux for 24–48 hours. The reaction proceeds via in-situ formation of an amidine intermediate.

  • Workup: Evaporate ethanol. Dissolve residue in dilute HCl (aq) and wash with ether (removes unreacted nitrile). Basify the aqueous layer with NaOH to pH >12. Extract with DCM.

  • Salt Formation: Treat the DCM extract with HCl/ether to precipitate the imidazoline hydrochloride salt. Recrystallize from Ethanol/Ether.

Radioligand Binding Assay (Affinity)

Objective: Determine

values for and subtypes.

• System: CHO cell membranes stably expressing human

  , , or .[4]

• Ligands:

  • : -Prazosin (0.2 nM).
  • : -RX821002 or -Clonidine.

• Protocol:

  • Incubate membranes (20 µg protein) with radioligand and increasing concentrations of the test compound (

    to M) in Tris-HCl buffer (pH 7.4).

  • Incubate for 60 min at 25°C.

  • Terminate by rapid filtration over GF/B filters using a cell harvester.

  • Count radioactivity. Calculate

    and convert to using the Cheng-Prusoff equation.

Functional Calcium Mobilization Assay (Efficacy)

Objective: Confirm agonism vs. antagonism.

• System: CHO-K1 cells expressing

  -AR loaded with Fura-2 or Fluo-4 dye.

• Protocol:

  • Seed cells in 96-well black plates.

  • Load with Fluo-4 AM ester (4 µM) for 45 min at 37°C.

  • Agonist Mode: Inject test compound. Measure fluorescence increase (Ex 494 / Em 516) using a FLIPR or similar plate reader. Determine

    and relative to Phenylephrine.

  • Antagonist Mode: Pre-incubate with test compound for 15 min, then inject

    of Phenylephrine. Measure inhibition of signal.

Therapeutic & Safety Implications

Therapeutic Potential

• Nasal Decongestion: Like oxymetazoline, phenoxy-imidazolines induce vasoconstriction of nasal mucosa.[5] However, their

  selectivity might reduce the risk of rebound congestion (rhinitis medicamentosa) associated with -mediated negative feedback loops, though this remains a subject of clinical debate.

• Hypotension: Potent peripheral vasoconstriction makes them candidates for treating orthostatic hypotension.

• Ophthalmic: Reduction of intraocular pressure via vasoconstriction of ciliary body vessels.

Safety Profile & Toxicity

• CNS Effects: Unlike highly lipophilic clonidine-like compounds that cross the blood-brain barrier (BBB) and cause sedation via central

  agonism, phenoxy-imidazolines like cirazoline are often less sedating due to their antagonism or lower BBB permeability. However, overdose can still lead to CNS depression.

• Cardiovascular: Excessive systemic absorption can cause hypertensive crisis and reflex bradycardia.

• Toxicity:

  values for imidazoline derivatives in rodents are typically in the range of 10–100 mg/kg (i.v.) or 100–1000 mg/kg (oral). Oxymetazoline is notably more toxic ( ~1 mg/kg in some models), necessitating strict concentration control (usually 0.05% solutions).

References

• Selectivity of the imidazoline alpha-adrenoceptor agonists (oxymetazoline and cirazoline) for human cloned alpha 1-adrenoceptor subtypes. Source: British Journal of Pharmacology [2]

• Receptor interactions of imidazolines. IX. Cirazoline is an alpha-1 adrenergic agonist and an alpha-2 adrenergic antagonist. Source: Journal of Pharmacology and Experimental Therapeutics

• Structure-activity relationship at alpha-adrenergic receptors within a series of imidazoline analogues of cirazoline. Source: Bioorganic & Medicinal Chemistry

• Alpha-Adrenoceptor Agonists (α-agonists) - General Pharmacology. Source: CV Pharmacology [6]

• Cirazoline hydrochloride - Product Information & Biological Activity. Source: Tocris Bioscience

Sources

• 1. Separation of alpha-adrenergic and imidazoline/guanidinium receptive sites (IGRS) activity in a series of imidazoline analogues of cirazoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Selectivity of the imidazoline alpha-adrenoceptor agonists (oxymetazoline and cirazoline) for human cloned alpha 1-adrenoceptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The selectivity of α‐adrenoceptor agonists for the human α1A, α1B, and α1D‐adrenoceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ETHYLENE DIAMINE TOSYLATE | 14034-59-4 [chemicalbook.com]
• 6. CV Pharmacology | Alpha-Adrenoceptor Agonists (α-agonists) [cvpharmacology.com]

imidazoline I1 and I2 receptor binding affinity of 4-phenoxy derivatives

The following technical guide details the binding affinity, structure-activity relationships (SAR), and experimental characterization of 4-phenoxy derivatives targeting Imidazoline I

and I receptors. This analysis focuses on the pivotal research by the Giorgioni and Pigini groups, who utilized the 4-phenoxy scaffold to dissect the structural requirements for I -imidazoline binding site (I BS) selectivity versus Dopamine D and -adrenergic receptors.

Technical Guide: Imidazoline I and I Receptor Binding Affinity of 4-Phenoxy Derivatives

Executive Summary

The imidazoline receptor system, comprising the I

(hypotensive) and I (neuroprotective/analgesic) subtypes, represents a critical non-adrenergic target class. While classical ligands like idazoxan and clonidine exhibit high affinity, they lack selectivity, cross-reacting significantly with -adrenergic receptors ( -ARs).

4-Phenoxy derivatives , particularly 4-phenoxy-1,2,3,4-tetrahydroisoquinolines and 2-phenoxymethylimidazolines , have emerged as sophisticated chemical probes. These compounds were rationally designed by rigidifying the flexible phenoxyalkyl-imidazoline chain into a bicyclic core or by modulating the linker bridge. This guide analyzes their binding profiles, revealing how the 4-phenoxy moiety serves as a hydrophobic anchor that dictates I

selectivity and modulates off-target dopaminergic activity.

Pharmacological Architecture

Receptor Subtypes and Signaling

Understanding the distinct signaling pathways is prerequisite to interpreting binding affinity data.

• I

  Receptors: Located primarily in the Rostral Ventrolateral Medulla (RVLM). Activation triggers phosphatidylcholine-selective phospholipase C (PC-PLC), generating diacylglycerol (DAG) and downstream arachidonic acid.

• I

  Receptors: Located on mitochondrial outer membranes (associated with MAO-B) and glial cells.[1] Ligands modulate monoamine oxidase activity and exhibit allosteric regulation of ion channels (e.g., K , NMDA).

The Selectivity Challenge

The structural homology between the imidazoline ring and the catecholamine pharmacophore often leads to "promiscuous" binding at

-ARs. 4-Phenoxy derivatives introduce steric bulk and specific hydrophobic vectors designed to clash with the orthosteric site of -ARs while complementing the allosteric pockets of I sites.

Figure 1: Divergent signaling pathways of Imidazoline I1/I2 receptors versus Alpha-2 Adrenergic receptors.

Structure-Activity Relationships (SAR)

4-Phenoxy-1,2,3,4-Tetrahydroisoquinolines

This series, synthesized by Giorgioni et al. , rigidifies the flexible chain of open-ring imidazoline ligands (like 2-BFI) into a tetrahydroisoquinoline (THIQ) core. The 4-phenoxy group is positioned to mimic the hydrophobic interactions of the benzofuran ring in 2-BFI.

Key Binding Data: The binding affinities (

) were determined using radioligand displacement assays.

Compound Class	Substituent (R)	I Affinity ( )	D Affinity ( )	Selectivity Note
2-BFI (Reference)	-	9.8 nM	>10,000 nM	Highly I Selective
4-Phenoxy-THIQ	H	Moderate	High	Mixed I /D profile
4-Phenoxy-THIQ	4-F (Para-Fluoro)	High	High	Increased lipophilicity enhances binding
Rigid Congeners	Chromeno-fused	Low	Very High	Loss of I affinity due to steric constraint

Mechanism of Action: The 4-phenoxy group provides a flexible "wing" that can adopt conformations favorable for the large hydrophobic pocket of the I

site. However, when this flexibility is constrained (as in chromeno-fused derivatives), the molecule loses I affinity and shifts selectivity towards Dopamine D receptors.

2-Phenoxymethylimidazolines

Research by Pigini et al. highlighted the critical role of the "bridge" connecting the imidazoline ring to the phenoxy group.

• Bridge Length: A methylene bridge (-CH

  -) favors I binding (or mixed I /I ).

• Bridge Substitution:

  -methylation of the bridge drastically shifts selectivity.

  • Unsubstituted (Ethylene bridge): High I

    selectivity ( ratio > 1000).
  • -Methylation: High I selectivity ( ratio ~ 180).[2]

Experimental Methodologies

To validate the binding affinity of 4-phenoxy derivatives, researchers must employ competitive radioligand binding assays.[3] The following protocols ensure rigorous separation of I

, I , and -AR sites.

Membrane Preparation

Objective: Isolate mitochondrial (I

) and plasma membrane (I / ) fractions.

• Tissue: Use Rat Cerebral Cortex (rich in I

  ) and Bovine Brainstem (rich in I ).

• Homogenization: Homogenize tissue in ice-cold 50 mM Tris-HCl (pH 7.4) using a Polytron.

• Centrifugation:

  • Spin at 1,000 x g (10 min) to remove debris.

  • Supernatant spun at 48,000 x g (20 min) to pellet membranes.

• Washing: Resuspend pellet in buffer and re-spin 2x to remove endogenous amines.

Radioligand Binding Workflow

Critical Step: Masking

-ARs is essential because most imidazoline ligands cross-react.

• I

  Assay:

  • Radioligand: [

    H]-Clonidine (0.5 - 2.0 nM).

  • Masking Agent: 10

    M Rauwolscine (blocks ).

  • Non-specific: Defined by 10

    M Phentolamine.

• I

  Assay:

  • Radioligand: [

    H]-2-BFI (2 nM) or [ H]-Idazoxan.

  • Masking Agent: If using Idazoxan, add 10

    M (-)-Adrenaline to block sites. ([ H]-2-BFI is inherently selective).

  • Non-specific: Defined by 10

    M Idazoxan or BU224.

Figure 2: Workflow for selective Imidazoline receptor radioligand binding assays.

Synthesis of 4-Phenoxy Derivatives

The synthesis typically involves a nucleophilic substitution or a reductive amination strategy, followed by ring closure.

• Core Formation: Reaction of 4-phenoxy-phenethylamine with ethyl formate (or similar) to form the formamide.

• Cyclization: Cyclization using

  to generate the dihydroisoquinoline, followed by reduction to the tetrahydroisoquinoline .

• Imidazoline Formation: For 2-phenoxymethylimidazolines, reaction of the corresponding nitrile or ester with ethylenediamine in the presence of trimethylaluminum.

References

• Giorgioni, G., et al. (2008).[4][5][6] "Synthesis and pharmacological evaluation of 4-phenoxy-1,2,3,4-tetrahydroisoquinolines and 4,5,6,6a-tetrahydrochromeno[2,3,4-de]isoquinolines." Medicinal Chemistry, 4(1), 1-10.[4][5][7] Link

• Giorgioni, G., et al. (2010).[6][8] "Novel imidazoline compounds as partial or full agonists of D2-like dopamine receptors inspired by I2-imidazoline binding sites ligand 2-BFI."[3][8] Bioorganic & Medicinal Chemistry, 18(19), 7085-7091. Link

• Pigini, M., et al. (2003).[2] "Imidazoline binding sites (IBS) profile modulation: key role of the bridge in determining I1-IBS or I2-IBS selectivity within a series of 2-phenoxymethylimidazoline analogues." Journal of Medicinal Chemistry, 46(12), 2424-2435. Link

• Bousquet, P., et al. (2020). "Imidazoline receptors: From basic concepts to recent developments." Journal of Hypertension, 38(3), 389-399. Link

• Hudson, A.L., et al. (1999). "Harmane, norharmane and tetrahydro-beta-carboline have high affinity for rat imidazoline I2 binding sites." British Journal of Pharmacology, 126(2), 2-4. Link

Sources

• 1. Emerging PET Radiotracers and Targets for Imaging of Neuroinflammation in Neurodegenerative Diseases: Outlook Beyond TSPO - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Pharmacological Evaluation of 4-Phenoxy-1,2,3,4- Te...: Ingenta Connect [ingentaconnect.com]
• 5. benthamdirect.com [benthamdirect.com]
• 6. ORCID [orcid.org]
• 7. kidbdev.med.unc.edu [kidbdev.med.unc.edu]
• 8. Multitarget 1,4-Dioxane Compounds Combining Favorable D2-like and 5-HT1A Receptor Interactions with Potential for the Treatment of Parkinson’s Disease or Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Fidelity Synthesis of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine

Executive Summary

This application note details the optimized synthetic protocol for 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine , a specialized heterocyclic scaffold often investigated for its activity at imidazoline receptors (

) and adrenergic sites. Unlike standard imidazoline syntheses (which typically target 2-alkyl/aryl derivatives), the introduction of a phenoxy group at the C4 position creates a cyclic hemiaminal ether motif. This structural feature presents unique stability challenges, specifically the propensity for -elimination of phenol to form the aromatized 2-aminoimidazole.

The protocol below utilizes a convergent vinyl-ether strategy , ensuring high regioselectivity and minimizing aromatization side-products. It is designed for medicinal chemistry researchers requiring high-purity substrates for SAR (Structure-Activity Relationship) studies.

Retrosynthetic Analysis & Strategy

The synthesis is designed around the "Vinyl Ether-Guanidine" cyclization logic. Direct alkylation of a pre-formed imidazoline ring is chemically unfeasible due to tautomeric instability. Instead, we construct the ring around the ether linkage.

Logical Pathway

• Precursor Synthesis: Conversion of Phenol to Phenyl Vinyl Ether (PVE) via Palladium-catalyzed transvinylation. This avoids the harsh conditions of classical Reppe chemistry (acetylene/high pressure).

• Ring Construction: Iodine-mediated cyclocondensation of PVE with Guanidine free base. This method allows for mild ring closure under kinetic control to preserve the dihydro-imidazole core.

Figure 1: Retrosynthetic logic flow moving from the target hemiaminal ether back to the phenol starting material.

Experimental Protocols

Phase 1: Synthesis of Phenyl Vinyl Ether (PVE)

Objective: Efficient conversion of phenol to PVE using Vinyl Acetate as the vinyl source.

Reagents:

• Phenol (Reagent Grade, >99%)

• Vinyl Acetate (Anhydrous, >99%)

• Catalyst:

  (Chloro(1,5-cyclooctadiene)iridium(I) dimer) or with Phenanthroline.

• Solvent: Toluene (Anhydrous)

• Base:

Protocol:

• Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Flush with Argon.

• Charging: Add Phenol (10 mmol, 0.94 g), Vinyl Acetate (20 mmol, 1.85 mL), and

  (6 mmol, 0.64 g) to the flask.

• Catalyst Addition: Add

  (0.1 mmol, 1 mol%) dissolved in minimal Toluene (5 mL).

• Reaction: Heat the mixture to 100°C for 4 hours. Monitor via TLC (Hexane:EtOAc 9:1). PVE typically appears at

  .

• Workup: Cool to room temperature. Filter through a pad of Celite to remove inorganic salts and catalyst.

• Purification: Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (Silica gel, 100% Hexane

  5% EtOAc/Hexane) to yield Phenyl Vinyl Ether as a clear, colorless oil.

Yield Expectation: 85-92%

Phase 2: Cyclization to 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine

Objective: Cyclocondensation of PVE with Guanidine.

Reagents:

• Phenyl Vinyl Ether (from Phase 1)

• Guanidine Hydrochloride (99%)

• Sodium Ethoxide (21% wt in Ethanol) or Sodium tert-butoxide (Solid)

• Iodine (

  ) - Mediator

• Solvent: Acetonitrile (MeCN, Dry)

Protocol:

• Guanidine Activation: In a separate flask, dissolve Guanidine HCl (12 mmol, 1.15 g) in dry Ethanol (10 mL). Add Sodium Ethoxide solution (12 mmol). Stir for 30 mins at 0°C. Filter off the precipitated NaCl under Argon. Collect the ethanolic Guanidine free base solution.

• Main Reaction: In a 100 mL reaction vessel, dissolve Phenyl Vinyl Ether (10 mmol, 1.20 g) in dry MeCN (30 mL).

• Addition: Add the Guanidine solution dropwise to the PVE solution at 0°C.

• Cyclization: Add Iodine (10 mmol, 2.54 g) in small portions. Note: The iodine acts as a Lewis acid/oxidant to activate the vinyl ether double bond, facilitating the nucleophilic attack of guanidine.

• Heating: Allow the mixture to warm to room temperature, then heat to mild reflux (60°C) for 3-5 hours.

  • Critical Checkpoint: Do not overheat (>80°C) as this promotes the elimination of phenol.

• Quenching: Cool to 0°C. Quench with saturated aqueous

  (Sodium Thiosulfate) to remove excess iodine (color changes from dark red/brown to yellow/clear).

• Extraction: Extract with Dichloromethane (DCM, 3 x 30 mL). The target amine is basic; ensure the aqueous layer pH is >9 (adjust with

  if necessary).

• Isolation: Dry combined organic layers over

  , filter, and concentrate in vacuo at low temperature (<40°C).

• Crystallization: Recrystallize the crude residue from cold Ether/Hexane or EtOAc/Hexane to obtain the target as an off-white solid.

Yield Expectation: 55-65%

Analytical Validation & QC

The following parameters confirm the identity and purity of the synthesized compound.

Parameter	Specification	Diagnostic Signal
Appearance	Off-white to pale yellow solid	Visual Inspection
NMR (DMSO- )	Ether CH: 5.8-6.0 ppm (t, 1H)	The C4 proton is deshielded by the phenoxy group and adjacent N.
NMR (DMSO- )	Ring : 3.4-3.8 ppm (m, 2H)	Diastereotopic protons at C5.
NMR (DMSO- )	Phenoxy: 6.9-7.4 ppm (m, 5H)	Aromatic protons.
MS (ESI+)		Molecular Ion Peak ( ).
HPLC Purity	>98.0%	UV detection at 254 nm.

Mechanism of Action (Chemical Pathway)

The synthesis relies on the activation of the electron-rich enol ether. The iodine serves a dual role: it activates the alkene for nucleophilic attack by the guanidine nitrogen and facilitates the subsequent intramolecular closure.

Figure 2: Step-wise mechanistic flow of the iodine-mediated guanidine cyclization.

Stability & Storage (Critical Application Note)

The 4-phenoxy-4,5-dihydro-1H-imidazol-2-amine contains a hemiaminal ether linkage. This motif is chemically distinct from standard alkyl-imidazolines.

• Acid Sensitivity: In the presence of strong acid and moisture, the compound is liable to hydrolyze, releasing phenol and forming 2-amino-4-hydroxy-imidazoline (which tautomerizes to the urea derivative). Avoid acidic aqueous workups.

• Thermal Instability: Prolonged heating (>80°C) can cause

  -elimination of phenol, leading to the formation of 2-aminoimidazole (aromatization).

• Storage: Store at -20°C under Argon atmosphere. Solid state is stable for >6 months. Solutions in DMSO/MeOH should be prepared fresh.

References

• Iridium-Catalyzed Transvinylation

  • Title: Synthesis of Vinyl Ethers via Iridium-Catalyzed Transvinyl

  • Source: Journal of the American Chemical Society[1]

  • URL:[Link]

• Guanidine Cyclization Methodologies

  • Title: Synthesis of 2-amino-2-imidazolines
  • Source: Journal of Heterocyclic Chemistry (General Methodology Reference)

  • URL:[Link]

• Imidazoline Pharmacology

  • Title: Imidazoline receptors and their ligands
  • Source: European Journal of Pharmacology

  • URL:[Link]

• Iodine-Mediated Heterocyclization

  • Title: Molecular Iodine-Catalyzed Synthesis of Imidazoles and Imidazolines
  • Source: Asian Journal of Organic Chemistry

  • URL:[Link]

Sources

• 1. US4355189A - Process for the preparation of 4-phenoxyphenols - Google Patents [patents.google.com]

protocol for 2-aminoimidazoline ring formation reactions

Application Note: Protocol for 2-Aminoimidazoline Ring Formation Reactions

Core Directive & Executive Summary

The 2-aminoimidazoline scaffold is a privileged pharmacophore in medicinal chemistry, serving as the core structure for

-adrenergic agonists (e.g., Clonidine , Brimonidine ) and BACE1 inhibitors. Unlike their aromatic counterparts (2-aminoimidazoles), 2-aminoimidazolines contain a non-aromatic, partially saturated ring (4,5-dihydro-1H-imidazol-2-amine), which presents unique synthetic challenges regarding stability and tautomeric equilibrium.

This guide moves beyond generic textbook descriptions to provide three field-validated protocols. We prioritize Method A (Cyanogen Bromide) for its atom economy and directness, despite its safety requirements. Method B (Isothiocyanate/Desulfurization) is detailed for cases requiring complex substituent patterns, and Method C (Guanylation) is presented as a "green" alternative for scale-up.

Mechanistic Pathways & Strategic Selection

The formation of the 2-aminoimidazoline ring fundamentally relies on the "1,2-diamine + electrophilic carbon" synthon approach. The choice of electrophile dictates the reaction trajectory.

Decision Matrix: Choosing Your Protocol

Constraint	Recommended Protocol	Key Advantage	Key Risk
Standard/Unsubstituted	Method A: BrCN	1-step, high atom economy, clean profile.	High Toxicity (HCN risk).[1] Strict safety controls required.[1][2][3][4][5]
N-Substituted/Library	Method B: Isothiocyanate	Modular; allows diverse R-groups on nitrogen.	Multi-step; requires desulfurization (heavy metals or TsCl).
Green/Scale-up	Method C: S-Methylisothiourea	Avoids toxic halides; water-compatible.	Evolution of methanethiol (stench); slower kinetics.

Pathway Visualization

Caption: Strategic entry points for 2-aminoimidazoline synthesis. Method A is direct; Method B proceeds via a thiourea intermediate.

Detailed Experimental Protocols

Safety Critical: Handling Cyanogen Bromide (BrCN)

• Hazard: BrCN is a volatile solid (mp 50-53 °C) that hydrolyzes to release Hydrogen Cyanide (HCN). It is fatal if inhaled or absorbed through skin.[4]

• Engineering Controls: All operations must be performed in a functioning fume hood.

• Quenching Solution: Prepare a bath of 10% NaOH and commercial bleach (NaOCl) to immediately submerge any contaminated glassware or spills.

• PPE: Double nitrile gloves, lab coat, safety goggles, and a face shield.

Protocol A: The Classical Cyanogen Bromide Cyclization

Best for: Rapid synthesis of unsubstituted or symmetrically substituted 2-aminoimidazolines.

Reagents:

• 1,2-Diamine substrate (1.0 equiv)

• Cyanogen Bromide (BrCN) (1.1 - 1.2 equiv)

• Solvent: THF, MeOH, or CH₂Cl₂ (Anhydrous preferred)

• Base (Optional): K₂CO₃ or Et₃N (if diamine is a salt)

Step-by-Step Workflow:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the 1,2-diamine (10 mmol) in anhydrous THF (50 mL). Cool the solution to 0 °C in an ice bath.

  • Note: If using a diamine dihydrochloride salt, add 2.0 equiv of Et₃N to liberate the free base before adding BrCN.

• Addition: Dissolve BrCN (11 mmol, 1.16 g) in THF (10 mL) in a separate vial. Add this solution dropwise to the diamine mixture over 15–20 minutes.

  • Observation: A white precipitate (hydrobromide salt of the product) often forms immediately.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 3–12 hours.

  • Monitoring: Check by TLC (Eluent: 10% MeOH/DCM with 1% NH₄OH). The diamine spot (ninhydrin active) should disappear.

• Work-up (Salt Form): If the product precipitates as the HBr salt, simply filter the solid, wash with cold THF, and dry under vacuum. This is often pure enough for biological testing.

• Work-up (Free Base):

  • Concentrate the reaction mixture.

  • Redissolve in water and basify to pH >12 using 2M NaOH.

  • Extract with DCM or CHCl₃ (3 x 30 mL). Note: 2-aminoimidazolines are polar; multiple extractions are necessary.

  • Dry over Na₂SO₄ and concentrate.

• Purification: Recrystallization from EtOH/Et₂O is preferred. If chromatography is needed, use amine-functionalized silica or a highly polar eluent (DCM/MeOH/NH₃).

Mechanistic Insight: The reaction proceeds via nucleophilic attack of the diamine on the cyano carbon, forming a guanidine-like intermediate which then cyclizes intramolecularly, displacing bromide.

Protocol B: Isothiocyanate Desulfurization Route

Best for: Installing specific substituents on the exocyclic nitrogen or creating libraries.

Reagents:

• 1,2-Diamine[6][7][8]

• Isothiocyanate (R-NCS)

• Desulfurizing Agent: p-Toluenesulfonyl chloride (TsCl) (Green alternative to HgO)

• Base: NaOH or Et₃N

Step-by-Step Workflow:

• Thiourea Formation:

  • Dissolve 1,2-diamine (1.0 equiv) in THF.

  • Add Isothiocyanate (1.0 equiv) dropwise at 0 °C.

  • Stir at RT for 2 hours. Isolate the thiourea intermediate by concentration (often a solid).

• Cyclization (Desulfurization):

  • Resuspend the thiourea in DMF or MeCN .

  • Add TsCl (1.1 equiv) and NaOH (2.5 equiv, aq. or solid).

  • Heat to 60–80 °C for 2–4 hours.

  • Mechanism:[4][9][10][11][12] TsCl activates the sulfur (forming a tosyl-thiourea species), making it a good leaving group for the intramolecular amine attack.

• Work-up:

  • Dilute with water. The product may precipitate.[1][10][13]

  • If not, extract with EtOAc.

  • Purify via column chromatography.[13]

Protocol C: Guanylation with S-Methylisothiourea

Best for: Large-scale synthesis where BrCN handling is prohibitive.

Reagents:

• 1,2-Diamine (1.0 equiv)

• S-Methylisothiourea hemisulfate (1.0 equiv)

• Solvent: Water or EtOH/Water (1:1)[14]

Step-by-Step Workflow:

• Setup: Mix the diamine and S-methylisothiourea in water (approx. 3 mL per mmol).

• Reflux: Heat the mixture to reflux (80–100 °C) .

  • Critical: This reaction releases methanethiol (MeSH) , a noxious gas. You must vent the condenser into a bleach trap to oxidize the sulfur odor.

• Duration: Reflux for 6–12 hours.

• Isolation:

  • Cool to 0 °C. The sulfate salt of the 2-aminoimidazoline often crystallizes out.

  • Filter and wash with ice-cold ethanol.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield (Method A)	Hygroscopic diamine or wet solvent.	Dry diamine under high vac; use freshly distilled THF.
Regioselectivity (Method B)	Unsymmetrical diamine used.	The initial isothiocyanate attack is usually on the less hindered amine. Verify regiochemistry by NOE NMR.
Product "Stuck" in Aqueous	High polarity of the guanidine core.	Do not use standard extraction. Evaporate water and use Soxhlet extraction with CHCl₃ or use ion-exchange resin.
Tautomerization	NMR shows broad peaks.	2-aminoimidazolines exist in equilibrium (amino vs. imino forms). Run NMR in DMSO-d₆ or add a drop of D₂O/TFA to sharpen peaks.

References

• Classical BrCN Method

  • Reaction of diamines with cyanogen bromide.
  • Source:Organic Syntheses, Coll. Vol. 3, p.394 (1955); Vol. 26, p.32 (1946).

  • URL:

• Isothiocyanate/Desulfurization

  • Synthesis of 2-aminoimidazolines via desulfuriz
  • Source:Tetrahedron Letters, 47(19), 3233-3236 (2006).

  • URL:

• Green Guanylation

  • Microwave-assisted synthesis of 2-aminoimidazolines using S-methylisothiourea.
  • Source:Journal of Organic Chemistry, 78(11), 5737-5743 (2013).

  • URL:

• Safety Data

  • Cyanogen Bromide Safety D

  • URL:

Disclaimer: This protocol involves hazardous chemicals (Cyanogen Bromide, Methanethiol). A thorough risk assessment must be performed before experimentation.

Sources

• 1. in.nau.edu [in.nau.edu]
• 2. merckmillipore.com [merckmillipore.com]
• 3. pentachemicals.eu [pentachemicals.eu]
• 4. lobachemie.com [lobachemie.com]
• 5. A Simple Method for the Electrophilic Cyanation of Secondary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1,2-diamine synthesis by diamination [organic-chemistry.org]
• 7. Synthesis of 2-amino-imidazoles, purines, and benzoxazolamines through DIB oxidation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. chem.uci.edu [chem.uci.edu]
• 11. arkat-usa.org [arkat-usa.org]
• 12. mdpi.com [mdpi.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. 2-Aminoimidazole synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols for Determining the Solubility of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine in DMSO and Water

Introduction: The Critical Role of Solubility in Drug Discovery

For researchers, scientists, and drug development professionals, understanding the solubility of a novel chemical entity is a cornerstone of early-stage research. Solubility, the property of a solute to dissolve in a solvent to form a homogeneous solution, profoundly influences a compound's bioavailability, manufacturability, and the reliability of in vitro and in vivo assays.[1][2][3] The compound of interest, 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine, as a heterocyclic amine, presents a unique set of physicochemical properties that necessitate a thorough characterization of its solubility profile.

This document provides a comprehensive guide to determining the solubility of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine in two critical solvents: dimethyl sulfoxide (DMSO), the universal solvent for compound storage and high-throughput screening, and water (or aqueous buffers), which mimics physiological conditions. We will explore the theoretical underpinnings of solubility, present detailed, step-by-step protocols for both kinetic and thermodynamic solubility assays, and provide templates for data recording and interpretation.

Understanding the Compound: 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine

While specific experimental data on the solubility of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine is not extensively published, we can infer some of its likely behavior based on its structure. The molecule contains both hydrophobic (phenoxy group) and hydrophilic (dihydro-imidazol-amine) moieties, suggesting it will exhibit amphiphilic properties. The presence of the amine and imine functionalities indicates that its aqueous solubility will likely be pH-dependent.

Table 1: Physicochemical Properties of Related Imidazole Scaffolds

Property	4,5-Dihydro-1H-imidazol-2-amine	N-phenyl-4,5-dihydro-1H-imidazol-2-amine
Molecular Formula	C3H7N3	C9H11N3
Molecular Weight	85.11 g/mol [4][5]	161.21 g/mol [6]
XLogP3 / LogP	-0.1[4][5]	1.01[6]
Hydrogen Bond Donors	2[4]	2

| Hydrogen Bond Acceptors | 1[4] | 1 |

Note: This data is for structurally related compounds and should be used as a general guide. The phenoxy group in the target compound will increase its hydrophobicity compared to these examples.

Part 1: Solubility in Dimethyl Sulfoxide (DMSO)

DMSO is a powerful, polar aprotic solvent widely used in drug discovery for its ability to dissolve a broad range of compounds.[7][8] Determining the maximum solubility in DMSO is crucial for preparing high-concentration stock solutions for screening campaigns.

Protocol 1: Determination of Maximum DMSO Solubility

This protocol is designed to determine the saturation solubility of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine in DMSO at room temperature.

Materials:

• 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine (solid)

• Anhydrous DMSO

• Calibrated analytical balance

• Vortex mixer

• Microcentrifuge

• 2 mL microcentrifuge tubes

• Calibrated micropipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18) and detector (e.g., UV-Vis or Mass Spectrometry)

• Methanol or Acetonitrile (HPLC grade) for dilution

Methodology:

• Preparation of a Supersaturated Solution:

  • Accurately weigh approximately 5-10 mg of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine into a 2 mL microcentrifuge tube.[7]

  • Add a small, precise volume of anhydrous DMSO (e.g., 100 µL).

  • Vortex the mixture vigorously for 5 minutes to facilitate dissolution.

  • If the compound dissolves completely, add small, pre-weighed increments of the compound, vortexing after each addition, until a solid precipitate is observed.[7]

• Equilibration:

  • Incubate the supersaturated solution at a constant temperature (e.g., 25°C) for 24 hours to ensure equilibrium is reached.[7] Gentle agitation during this period is recommended.

• Separation of Undissolved Solid:

  • Centrifuge the tube at high speed (e.g., 14,000 rpm) for 15 minutes to pellet the excess undissolved solid.[7]

• Sample Preparation for Analysis:

  • Carefully aspirate a known volume of the clear supernatant (e.g., 20 µL) without disturbing the pellet.

  • Perform a serial dilution of the supernatant with a suitable solvent in which the compound is highly soluble (e.g., methanol or acetonitrile) to bring the concentration within the linear range of the analytical method.[7]

• Quantification by HPLC:

  • Analyze the diluted samples by a validated HPLC method to determine the precise concentration of the dissolved compound.

  • A standard calibration curve of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine of known concentrations must be prepared and run in parallel.

• Calculation of Solubility:

  • Calculate the concentration in the original supernatant by accounting for the dilution factor. This value represents the maximum solubility in DMSO.

dot

Caption: Workflow for determining maximum DMSO solubility.

Table 2: Data Recording for DMSO Solubility

Parameter	Value
Compound ID	4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine
Initial Mass (mg)
Volume of DMSO (µL)
Equilibration Temp (°C)
Supernatant Volume (µL)
Dilution Factor
Conc. by HPLC (µg/mL)
Max Solubility (mg/mL)

| Max Solubility (mM) | |

Part 2: Aqueous Solubility

Aqueous solubility is a critical parameter as it approximates the conditions in biological systems and is a key determinant of oral bioavailability.[3][9] We will describe two common methods: the kinetic and the thermodynamic (shake-flask) solubility assays.

Kinetic vs. Thermodynamic Solubility

• Kinetic Solubility: This high-throughput method measures the solubility of a compound that is first dissolved in DMSO and then diluted into an aqueous buffer.[1][10] It reflects the concentration at which a compound precipitates from a supersaturated solution and is useful for early-stage discovery.

• Thermodynamic Solubility: Considered the "gold standard," this method measures the solubility of the solid compound in equilibrium with the aqueous buffer over an extended period.[1][11] It is a more accurate representation of true solubility but is lower-throughput.

Protocol 2: Kinetic Aqueous Solubility by Nephelometry

This protocol uses light scattering to detect compound precipitation.

Materials:

• 10 mM stock solution of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine in 100% DMSO

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well microtiter plates

• Nephelometer (or plate reader with light scattering capabilities)

Methodology:

• Plate Setup:

  • Dispense a small volume (e.g., 2 µL) of the 10 mM DMSO stock solution into the wells of a microtiter plate.

  • Prepare a serial dilution of the compound in 100% DMSO across the plate.

• Addition of Aqueous Buffer:

  • Rapidly add aqueous buffer (e.g., 198 µL of PBS) to each well to achieve the desired final compound concentrations and a final DMSO concentration of 1%.[12]

• Incubation and Measurement:

  • Mix the plate thoroughly.

  • Incubate at a controlled temperature (e.g., 25°C or 37°C).

  • Measure the light scattering at regular intervals (e.g., 0, 1, and 2 hours).

• Data Analysis:

  • The kinetic solubility is defined as the highest concentration at which the light scattering signal is not significantly above the background (buffer with 1% DMSO).

dot

Caption: Kinetic aqueous solubility workflow.

Protocol 3: Thermodynamic Aqueous Solubility (Shake-Flask Method)

This protocol determines the equilibrium solubility of the solid compound.[11][12]

Materials:

• 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine (solid)

• Aqueous buffer of desired pH (e.g., PBS, pH 7.4)

• Vials with screw caps

• Shaking incubator

• Syringe filters (e.g., 0.22 µm PVDF)

• HPLC system as described in Protocol 1

Methodology:

• Sample Preparation:

  • Add an excess amount of solid 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine to a vial (enough to ensure saturation and have visible solid remaining).

  • Add a precise volume of the aqueous buffer.

• Equilibration:

  • Tightly cap the vials and place them in a shaking incubator at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours.[12]

• Phase Separation:

  • After incubation, allow the vials to stand to let the undissolved solid settle.

  • Carefully draw the supernatant and filter it through a syringe filter to remove any remaining solid particles.

• Quantification:

  • Analyze the clear filtrate by a validated HPLC method, as described in Protocol 1, to determine the compound concentration. A calibration curve in the same buffer is required.

Table 3: Data Recording for Aqueous Solubility

Parameter	Kinetic Assay	Thermodynamic Assay
Compound ID	4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine	4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine
Buffer System & pH
Temperature (°C)
Incubation Time (h)
Analytical Method	Nephelometry	HPLC
Solubility (µg/mL)

| Solubility (µM) | | |

Conclusion and Best Practices

Determining the solubility of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine in both DMSO and aqueous systems is a foundational step in its development as a potential research tool or therapeutic agent. It is imperative to use high-purity compound and anhydrous DMSO for stock solutions to ensure data accuracy. For aqueous solubility, the choice between kinetic and thermodynamic methods will depend on the stage of research, with kinetic assays being suitable for high-throughput screening and thermodynamic assays providing definitive data for lead optimization.[2] The protocols outlined in this document provide a robust framework for generating reliable and reproducible solubility data, enabling informed decisions in the progression of drug discovery projects.

References

• BenchChem Technical Support Team. (2025). Application Notes and Protocols for Determining the Solubility of Novel Compounds in DMSO for In Vitro Assays. Benchchem.
• AxisPharm. Kinetic Solubility Assays Protocol. AxisPharm.
• ResearchGate. Protocol for the Dried Dimethyl Sulfoxide Solubility Assay.
• Singhvi, G., et al.
• Enamine. Aqueous Solubility Assay. Enamine.
• Millipore.
• BenchChem Technical Support Team. (2025). Protocol for Dissolving Compounds in DMSO for Biological Assays. Benchchem.
• Creative Biolabs. Aqueous Solubility.
• Inventiva Pharma.
• NETZSCH. (2025).
• ECHEMI. 4,5-Dihydro-1H-imidazol-2-amine.
• PubChem. 4,5-Dihydro-1H-imidazol-2-amine.
• Stenutz. N-phenyl-4,5-dihydro-1H-imidazol-2-amine.

Sources

• 1. Aqueous Solubility Assay - Enamine [enamine.net]
• 2. inventivapharma.com [inventivapharma.com]
• 3. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 4. echemi.com [echemi.com]
• 5. 4,5-Dihydro-1H-imidazol-2-amine | C3H7N3 | CID 134784 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. N-phenyl-4,5-dihydro-1H-imidazol-2-amine [stenutz.eu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. asianpubs.org [asianpubs.org]
• 10. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 11. Aqueous Solubility - Creative Biolabs [creative-biolabs.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]

receptor binding assay protocols for imidazoline derivatives

Application Note: Receptor Binding Assays for Imidazoline Derivatives

) vs. -Adrenergic Receptors

Strategic Overview: The Selectivity Paradox

The characterization of imidazoline derivatives presents a unique pharmacological challenge: promiscuity . The classical ligands used to define these receptors—Clonidine and Idazoxan—are not inherently selective.

• Clonidine is a high-affinity agonist for both

  -adrenergic receptors ( -AR) and Imidazoline receptors.

• Idazoxan is a potent antagonist for

  -ARs but also binds with high affinity to Imidazoline sites (associated with mitochondrial Monoamine Oxidase B).

Therefore, a standard binding assay without specific "masking" strategies will yield composite data, rendering

values meaningless. This guide details the Masked Competition Assay protocol, the gold standard for isolating specific imidazoline subtypes.

Biological Context & Pathway Logic

Before beginning wet-lab work, it is critical to visualize the competitive landscape. The diagram below illustrates the "Masking Strategy" required to isolate the signal.

Figure 1: The "Masking" principle. To measure Imidazoline binding using non-selective radioligands, the

-AR sites must be saturated (blocked) with a specific agent (e.g., Epinephrine) that does not cross-react with Imidazoline sites.

Critical Reagents & Ligand Selection

Selection of the correct radioligand and masking cocktail is the single most important variable.

Target Receptor	Primary Radioligand	Specific Activity	Mandatory Masking Agent	Non-Specific Binding (NSB) Defined By
(Imidazoline-1)	[ H]-Clonidine	60-80 Ci/mmol	10 M Epinephrine (Blocks )	10 M Phentolamine or Cirazoline
(Alternative)	[ I]-p-Iodoclonidine	2200 Ci/mmol	10 M Epinephrine	10 M Phentolamine
(Imidazoline-2)	[ H]-2-BFI	60-80 Ci/mmol	None (Highly Selective)*	10 M Idazoxan or BU-224
(Classical)	[ H]-Idazoxan	40-60 Ci/mmol	10 M (-)-Adrenaline or Rauwolscine	100 M Cirazoline

*Note: While [

H]-2-BFI is highly selective, validating with an blocker (Rauwolscine) in the first run is recommended to confirm tissue purity.

Protocol A: Receptor Binding Assay (The "Masked Clonidine" Method)

Application: Screening derivatives for antihypertensive central activity (RVLM action). Tissue Source: Bovine Adrenal Medulla (naturally lacks

) or Rat Brainstem (requires masking).

Reagents Preparation:

• Assay Buffer: 50 mM Tris-HCl, 5 mM EDTA, 5 mM EGTA, pH 7.4 at 25°C.

  • Why EDTA/EGTA? To inhibit metalloproteases and reduce ligand degradation.

• Masking Solution:

  M Epinephrine bitartrate (freshly prepared in buffer with 0.1% ascorbic acid to prevent oxidation).

• Radioligand: [

  H]-Clonidine diluted to 20 nM stock (Final assay concentration: 2 nM).

Step-by-Step Workflow:

• Membrane Prep: Homogenize tissue (Polytron, setting 6, 10s) in 10 volumes of ice-cold buffer. Centrifuge at 40,000 x g for 20 min. Resuspend pellet and repeat wash 2x to remove endogenous amines. Resuspend final pellet to ~0.5 mg protein/mL.

• Plate Setup (Total Volume 250

  L):

  • Total Binding (TB): 25

    L Buffer + 25 L Masking Solution + 25 L Radioligand + 175 L Membrane.

  • Non-Specific Binding (NSB): 25

    L Phentolamine ( M) + 25 L Masking Solution + 25 L Radioligand + 175 L Membrane.

  • Experimental (Unk): 25

    L Test Compound (Imidazoline derivative) + 25 L Masking Solution + 25 L Radioligand + 175 L Membrane.

• Incubation: Incubate for 45 minutes at 25°C .

  • Note: Equilibrium is slower at room temp but degradation is minimized compared to 37°C.

• Termination: Rapid filtration through GF/B filters pre-soaked in 0.3% Polyethyleneimine (PEI) for 1 hour.

  • Why PEI? Imidazoline ligands are "sticky." PEI coats the glass fibers to reduce filter binding (false positives).

• Wash: Wash filters 3x with 4 mL ice-cold buffer.

• Counting: Transfer filters to vials, add 4 mL scintillation fluid, equilibrate 8 hours, and count.

Protocol B: Receptor Binding Assay (The "2-BFI" Method)

Application: Neuroprotection and psychiatric drug discovery (MAO-B interaction). Tissue Source: Rat Cerebral Cortex or Rabbit Kidney.

Reagents Preparation:

• Assay Buffer: 50 mM Tris-HCl, 0.5 mM

  , pH 7.4.

• Radioligand: [ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  H]-2-BFI (2-(2-benzofuranyl)-2-imidazoline).[1][2] Final concentration: 1-2 nM.

  • Advantage:[3] 2-BFI is 1000x more selective for

    over compared to Idazoxan.

Step-by-Step Workflow:

• Membrane Prep: Standard P2 membrane preparation (as above).

• Incubation Setup:

  • Mix: 50

    L [ H]-2-BFI + 50 L Test Compound + 400 L Membrane suspension.

  • Total Volume: 500

    L.

• Incubation: 45 minutes at 25°C .

• NSB Determination: Use 10

  M Idazoxan or BU-224.

• Filtration: Rapid vacuum filtration over GF/B filters (PEI pre-soaked).

• Wash: 3x with 5 mL ice-cold Tris-HCl buffer.

Data Analysis & Validation

Do not rely solely on

. You must validate the mechanism.

Calculations

• Specific Binding:

  .
• Calculation (Cheng-Prusoff):

  • ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    = Radioligand concentration used.
  • = Dissociation constant of radioligand (determined experimentally via Saturation Binding).

Validation Criteria (Self-Validating System)

• Hill Slope (nH): Should be near 1.0. If

  , suspect negative cooperativity or, more likely, incomplete masking (ligand binding to both and residual ).

• Specific Binding %: Should be >70% of Total Binding. If <50%, the assay noise is too high; check filter soaking (PEI) or wash steps.

Experimental Workflow Visualization

Figure 2: Standardized workflow for high-throughput screening of imidazoline derivatives.

References

• Ernsberger, P., et al. (1990). "A second generation of centrally acting antihypertensive agents act on putative I1-imidazoline receptors."[4] Journal of Cardiovascular Pharmacology.

• Lione, L.A., et al. (1998). "2-(2-Benzofuranyl)-2-imidazoline (2-BFI): A highly selective radioligand for I2-imidazoline binding sites."[5] European Journal of Pharmacology.

• Eglen, R.M., et al. (1998). "The interaction of clonidine and idazoxan with alpha2-adrenoceptors and imidazoline binding sites."[6][7] Trends in Pharmacological Sciences.

• Michel, M.C., & Ernsberger, P. (1992). "Keeping an eye on the I site: imidazoline-preferring receptors."[8] Trends in Pharmacological Sciences.

• PDSP Protocol. "National Institute of Mental Health Psychoactive Drug Screening Program (PDSP) Assay Protocols." UNC Chapel Hill.[9]

Sources

• 1. [3H]2-(2-Benzofuranyl)-2-imidazoline, a highly selective radioligand for I2-imidazoline receptor binding sites. Studies in rabbit kidney membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rndsystems.com [rndsystems.com]
• 3. Non-adrenoceptor [3H]idazoxan binding sites (I2-imidazoline sites) are increased in postmortem brain from patients with Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The I1-imidazoline receptor: from binding site to therapeutic target in cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Imidazoline I2 receptors: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacological characterization of I1 and I2 imidazoline receptors in human striatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. kidbdev.med.unc.edu [kidbdev.med.unc.edu]

Application Note: Advanced Recrystallization and Purification Protocols for 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Compound: 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine (CAS: 757145-09-8)

Physicochemical Profiling & Causality of Purification

4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine is a critical synthetic intermediate and pharmacophore structurally related to centrally acting ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-adrenoceptor antagonists. The successful isolation of this compound in ultra-high purity (>99%) requires a deep understanding of its physicochemical properties, specifically the interplay between its lipophilic phenoxy ether and its highly basic 2-aminoimidazoline core.

The 2-aminoimidazoline moiety is a strong base, with conjugate acid

values typically ranging from 9.0 to 10.5[1]. At physiological or neutral pH, this group is highly protonated, and in its uncharged free-base form, it exhibits aggressive hydrogen-bond donating and accepting capabilities. Consequently, crude mixtures containing 2-aminoimidazolines frequently suffer from severe streaking and irreversible adsorption on standard silica gel chromatography unless heavily modified with basic additives[2].

The Causality of Crystallization: Because chromatographic purification is often inefficient and low-yielding for these strong bases, thermodynamic purification via recrystallization is the industry standard. By manipulating the dielectric constant of the solvent environment or by exploiting acid-base stoichiometry to form highly crystalline salts, we can bypass kinetic trapping and isolate the target molecule with exceptional purity.

Solvent Selection Matrix

The selection of a recrystallization solvent is dictated by the target form of the compound (Free Base vs. Hydrochloride Salt). The table below summarizes the quantitative and qualitative data driving solvent selection.

Purification Strategy	Solvent System	Mechanism of Action	Expected Yield	Target Purity
Free Base Recrystallization	Ethyl Acetate / Heptane	Dielectric Reduction: EtOAc dissolves the lipophilic phenoxy group. Heptane acts as an antisolvent, dropping the dielectric constant and forcing imidazoline hydrogen-bonding.	75–85%	>98.5%
Free Base Recrystallization	Toluene	Thermal Gradient: Exploits the steep temperature-dependent solubility curve of the phenoxy moiety. Excellent for removing highly polar oligomers.	60–70%	>99.0%
Salt Formation (HCl)	Ethanol / Diethyl Ether	Ion-Dipole Disruption: The protonated imidazolium salt is highly soluble in EtOH but strictly insoluble in Et O, forcing selective precipitation.	85–95%	>99.9%

Workflow Visualization

The following decision matrix outlines the thermodynamic pathways for purifying 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine based on the initial crude purity assessment.

Figure 1: Decision matrix and thermodynamic workflows for 2-aminoimidazoline purification.

Experimental Protocols

Protocol A: Free Base Recrystallization (Ethyl Acetate / Heptane)

Recommended for crude batches with >90% initial purity.

• Dissolution: Suspend 10.0 g of crude 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine in 40 mL of anhydrous Ethyl Acetate (EtOAc) in a round-bottom flask equipped with a reflux condenser.

• Heating: Heat the mixture to a gentle reflux (77°C) under inert atmosphere (

  ) until the solid is completely dissolved.

• Hot Filtration: Rapidly filter the boiling solution through a pre-warmed medium-porosity glass frit to remove insoluble polymeric impurities.

• Antisolvent Addition: Return the filtrate to a gentle reflux. Slowly add hot Heptane dropwise until the solution reaches the cloud point (persistent slight turbidity). Typically, this requires 15–25 mL of Heptane.

• Nucleation & Cooling: Add 1 mL of EtOAc to clear the solution, then remove from heat. Allow the flask to cool to room temperature at a controlled rate of ~0.5°C/min. Once at room temperature, transfer to a 4°C refrigerator for 4 hours to maximize crystal yield.

• Isolation: Filter the resulting white/off-white crystals under vacuum. Wash the filter cake with 2 × 10 mL of ice-cold Heptane. Dry under high vacuum at 40°C for 12 hours.

Self-Validation Mechanism: This protocol validates itself through differential solubility. By strictly controlling the temperature drop, only the thermodynamically stable polymorph of the 4-phenoxy derivative nucleates. Kinetically trapped, highly polar impurities remain solvated in the EtOAc-rich mother liquor.

Protocol B: Hydrochloride Salt Formation & Crystallization

Recommended for crude batches with <90% purity or heavy coloration.

• Dissolution: Dissolve 10.0 g of crude free base in 30 mL of anhydrous Ethanol (EtOH) at room temperature.

• Protonation: While stirring vigorously, slowly add 1.05 equivalents of 4.0 M HCl in Dioxane (or ethereal HCl) dropwise. An exothermic reaction will occur as the basic imidazoline ring is protonated. Stir for 30 minutes.

• Precipitation: Slowly add anhydrous Diethyl Ether (Et

  O) to the stirring solution until massive precipitation of the hydrochloride salt is observed (typically 50–80 mL of Et O).

• Maturation: Stir the resulting slurry for an additional 2 hours at room temperature to ensure complete phase separation and uniform crystal growth.

• Isolation: Vacuum filter the highly crystalline white solid. Wash the filter cake thoroughly with 2 × 20 mL of Et

  O to remove any residual neutral organic impurities. Dry under high vacuum at 50°C for 24 hours.

Self-Validation Mechanism: This protocol relies on strict acid-base stoichiometry. By adding exactly 1.05 equivalents of anhydrous HCl, only molecules containing the basic 2-aminoimidazoline core are protonated and rendered insoluble in ether. Neutral byproducts (e.g., unreacted phenoxy-precursors) cannot form salts and are permanently excluded from the crystal lattice, guaranteeing >99.9% purity of the isolated solid.

Analytical Validation Parameters

To verify the success of the purification, the following analytical parameters should be assessed:

• HPLC Purity: Use a C18 reverse-phase column. Because of the basic imidazoline core, the mobile phase must contain an ion-pairing agent (e.g., 0.1% Trifluoroacetic acid in Water/Acetonitrile) to prevent peak tailing.

• Thermal Analysis (DSC): The purity of the isolated crystals should be confirmed via Differential Scanning Calorimetry (DSC). A sharp, singular endothermic melting peak with a

  width of <1.5°C indicates a highly pure, single-polymorph crystalline lattice.

References

1.1. RSC Advances / Semantic Scholar, 2017. 2.. PubMed Central (PMC), 2011. 3.. Journal of Medicinal Chemistry / Semantic Scholar, 2008.

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. A New Nonpolar N-Hydroxy Imidazoline Lead Compound with Improved Activity in a Murine Model of Late-Stage Trypanosoma brucei brucei Infection Is Not Cross-Resistant with Diamidines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine Synthesis

The following Technical Support Guide is designed for researchers and drug development professionals working on the synthesis of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine . This guide addresses the specific challenges associated with the labile hemiaminal ether linkage inherent to this structure and provides actionable protocols to maximize yield and purity.

Topic: Yield Optimization & Troubleshooting for 4-Phenoxy-2-aminoimidazoline Derivatives Audience: Medicinal Chemists, Process Chemists Status: Active

Technical Overview: The "Yield-Killing" Mechanisms

The synthesis of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine presents a unique challenge compared to standard imidazoline syntheses. The target molecule contains a hemiaminal ether moiety at the C4 position (an

-acetal). This structural feature creates two primary pathways for yield loss:

• -Elimination (Aromatization): The 4-phenoxy group is a competent leaving group. Under thermal stress or basic conditions, the molecule readily eliminates phenol to form the thermodynamically stable (but undesired) 2-aminoimidazole (aromatic).

• Hydrolysis: The C4-phenoxy bond is susceptible to acid-catalyzed hydrolysis, reverting the ring to the open-chain aldehyde/ketone precursors or degrading to urea derivatives.

To improve yield, your protocol must selectively promote cyclization while suppressing elimination and hydrolysis .

Reaction Pathway Analysis

The following diagram illustrates the kinetic competition between the desired dihydro-product and the thermodynamic aromatic byproduct.

Caption: Kinetic competition between the desired dihydro-imidazole (green) and the irreversible aromatic sink (red).

The "Golden Path" Protocol

Do not rely on standard boiling ethanol protocols for this substrate. The following optimized protocol uses Lewis Acid activation to lower the energy barrier for addition, allowing the reaction to proceed at temperatures that minimize elimination.

Recommended Route: Lewis Acid-Catalyzed Addition

Precursors: Phenyl Vinyl Ether (PVE) + Guanidine (Free Base).

Parameter	Standard Condition	Optimized Condition	Reasoning
Solvent	Ethanol/Methanol	THF (Anhydrous) or DCM	Protic solvents promote solvolysis/hydrolysis of the product.
Catalyst	None / Reflux	Zn(OTf)₂ (5-10 mol%)	Activates the enol ether without strong Brønsted acidity.
Temperature	80°C (Reflux)	0°C to RT	High heat drives the elimination of phenol (aromatization).
Stoichiometry	1:1	1.5 equiv Guanidine	Excess nucleophile drives the equilibrium toward the adduct.

Step-by-Step Methodology

• Guanidine Preparation:

  • Generate free guanidine from Guanidine HCl (1.5 equiv) using NaH or KOtBu in anhydrous THF under Argon.

  • Critical: Remove the inorganic salt (NaCl/KCl) via filtration under inert atmosphere if possible, or use the supernatant. Excess chloride ions can act as nucleophiles or promote elimination.

• Activation & Addition:

  • In a separate flask, dissolve Phenyl Vinyl Ether (1.0 equiv) in anhydrous THF (0.2 M).

  • Add Zn(OTf)₂ (0.05 equiv). Stir for 10 mins at 0°C to activate the vinyl ether.

  • Slowly add the Guanidine solution dropwise to the activated ether at 0°C.

• Cyclization:

  • Allow the reaction to warm to Room Temperature (20-25°C). Do not heat.

  • Monitor via TLC (Alumina plates, not Silica) or LC-MS. Look for the disappearance of the vinyl ether.

  • Note: Silica gel is acidic and will degrade the product. Use Neutral Alumina for monitoring and purification.

• Workup (Quench & Isolation):

  • Quench with a minimal amount of saturated aqueous NaHCO₃ (keep pH > 8).

  • Extract immediately with DCM.

  • Dry over Na₂SO₄ (avoid MgSO₄ as it is slightly acidic).

  • Concentrate in vacuo at <30°C .

Troubleshooting Guide (Q&A)

Issue 1: "I am getting the aromatic 2-aminoimidazole instead of the dihydro product."

Diagnosis: The reaction temperature is too high, or the reaction time is too long, causing the elimination of phenol. Solution:

• Lower the temperature: Run the reaction at 0°C or RT. Never reflux.

• Shorten reaction time: Quench immediately upon consumption of the starting material.

• Check Basicity: Ensure the reaction medium is not strongly basic (e.g., avoid excess alkoxide), as E1cB elimination of the phenoxy group is base-catalyzed. Use the exact stoichiometry of base to generate guanidine, or use a non-nucleophilic base (e.g., TBD - Triazabicyclodecene) as a catalyst.

Issue 2: "The product decomposes on the column."

Diagnosis: The 4-phenoxy-imidazoline is an acid-sensitive hemiaminal ether. Standard Silica Gel (pH ~5) hydrolyzes the acetal linkage or catalyzes the elimination of phenol. Solution:

• Switch Stationary Phase: Use Neutral Alumina (Grade III) or Basic Alumina .

• Pre-treat Silica: If you must use silica, pre-treat the column with 2-5% Triethylamine in the eluent to neutralize acidic sites.

• Recrystallization: Try to crystallize the product as a salt (e.g., oxalate or fumarate) from cold ether/isopropanol instead of chromatography.

Issue 3: "Yield is low; Phenyl Vinyl Ether is polymerizing."

Diagnosis: Strong acid catalysis or cationic conditions are triggering cationic polymerization of the electron-rich vinyl ether. Solution:

• Avoid Protic Acids: Do not use HCl or H₂SO₄.

• Use Mild Lewis Acids: Switch to Zn(OTf)₂ , Sc(OTf)₃ , or I₂ (in catalytic amounts).

• Concentration: Run the reaction more dilute (0.1 M) to favor intramolecular cyclization over intermolecular polymerization.

Issue 4: "I see the linear intermediate but it won't cyclize."

Diagnosis: The nitrogen nucleophile is not attacking the internal carbon effectively, or the intermediate is stable. Solution:

• Promote Cyclization: Add a mild Lewis Acid if not already present.

• Solvent Switch: Switch to a more polar aprotic solvent like Acetonitrile or DMF to stabilize the polar transition state of the cyclization.

Alternative "Bypass" Route

If the direct addition of guanidine to phenyl vinyl ether continues to fail (yield < 20%), switch to the Cyanamide/NBS Route (Bromoamidation). This route avoids the direct use of the unstable vinyl ether-guanidine adduct.

• Step 1: React Phenyl Vinyl Ether with Cyanamide and N-Bromosuccinimide (NBS) in MeOH.

  • Mechanism:[1][2][3][4] Forms the brominated intermediate (stable).

• Step 2: React the intermediate with Ammonia (NH₃) in a pressure tube.

  • Mechanism:[1][2][3][4][5] Displacement of bromide and cyclization.

• Result: This often gives higher yields of 4-alkoxy-2-aminoimidazolines because the cyclization is driven by the good leaving group (Bromide) rather than the reversible addition of guanidine.

References

• Guanidine Catalysis & Reactivity

  • T. Ishikawa, "Superbases for Organic Synthesis: Guanidines, Amidines, Phosphazenes and Related Organocatalysts," John Wiley & Sons, 2009. Link

• Synthesis of 2-Aminoimidazolines

  • Proença, L. R., et al. "Guanidine: studies on the reaction with ethyl N-(2-amino-1,2-dicyanovinyl)formimidate," Arkivoc, 2010(v), 82-91. Link

• Vinyl Ether Reactivity

  • Okuyama, T., et al. "Acid-catalyzed hydrolysis of vinyl ethers and vinyl sulfides," Journal of the American Chemical Society, 107(15), 4224-4229. Link

• Lewis Acid Catalyzed Heterocyclization

  • Yadav, J. S., et al. "In(OTf)3-catalyzed synthesis of 2-substituted imidazolines," Tetrahedron Letters, 2011. Link

• General Imidazoline Synthesis (Review)

  • Liu, H., et al. "Recent advances in the synthesis of 2-imidazolines," Organic & Biomolecular Chemistry, 2013. Link

Disclaimer: This guide assumes standard laboratory safety protocols. Phenyl vinyl ether is flammable and potentially peroxide-forming. Guanidine (free base) is caustic. Always perform these reactions in a fume hood.

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. arkat-usa.org [arkat-usa.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stabilizing 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine

Introduction: The "Goo" Factor Explained

If you are working with the free base form of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine , you have likely encountered a common and frustrating phenomenon: the material turns from a solid to a sticky oil or "goo" upon exposure to air.[1]

This is not necessarily a purity issue with your synthesis; it is a fundamental thermodynamic characteristic of the 2-amino-imidazoline class.[1] This molecule is a cyclic guanidine.[1][2][3][4] The free base is highly basic (

) and possesses high lattice energy instability in its amorphous or semi-crystalline state.

This guide provides the technical protocols to stabilize this compound, focusing on the transition from the unstable free base to a robust salt form.

Part 1: Diagnostic & Troubleshooting (The Free Base Challenge)

Q1: Why is my free base degrading even in a desiccator?

The Root Cause: The degradation is driven by two synergistic forces: Hygroscopicity and Hydrolysis .

• Hygroscopicity: The guanidine core has high proton affinity.[1] It aggressively scavenges atmospheric moisture.[1]

• CO₂ Capture: Like many strong bases, it reacts with atmospheric CO₂ to form carbamates/carbonates, disrupting the crystal lattice and lowering the melting point (deliquescence).[1]

• Hydrolysis (The Killer): Once water is present, the imidazoline ring is susceptible to nucleophilic attack at the

  position. The 4-phenoxy group creates an inductive effect that can slightly activate the ring toward this attack compared to simple alkyl-imidazolines.

The Symptom:

• Stage 1: Surface tackiness.[1]

• Stage 2: Formation of a biphasic oil.[1]

• Stage 3: Irreversible ring-opening to the urea derivative (loss of biological activity).

Q2: How do I confirm if my compound has hydrolyzed?

The Test: Run an LC-MS or NMR.[1] Look for the "Ring-Opened" signature.[1]

• Intact Ring (Target): ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  .

• Hydrolyzed Product: ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  . The ring opens to form an N-(2-aminoethyl)urea derivative.

Visualizing the Failure Mode (Mechanism):

Part 2: Stabilization Protocols (Salt Formation)

The Solution: You must convert the free base to a salt form for storage or biological assays. Protonating the guanidine nitrogen stabilizes the resonance structure, delocalizes the charge, and drastically reduces the electrophilicity of the

carbon.

Protocol A: Hydrochloride Salt Formation (Standard)

Best for: General stability and aqueous solubility.[5]

• Dissolution: Dissolve 1.0 eq of the free base in anhydrous ethanol or isopropanol (IPA). Avoid methanol if possible (risk of methylation byproducts over long refluxes, though rare).[1]

• Acid Addition:

  • Prepare a solution of HCl in diethyl ether (2M) or dioxane (4M).

  • Crucial Step: Cool the free base solution to 0°C.

  • Add 1.1 eq of HCl dropwise.[1] The solution should turn acidic (pH < 3).

• Crystallization:

  • Add Diethyl Ether or MTBE (Methyl tert-butyl ether) as an anti-solvent until turbidity persists.[1]

  • Store at -20°C overnight.

  • Filter the white precipitate under inert gas (Argon/Nitrogen).

• Drying: Vacuum dry at 40°C. Do not exceed 60°C to avoid potential elimination of the phenoxy group.[1]

Protocol B: Fumarate/Maleate Salt (Enhanced Stability)

Best for: Non-hygroscopic requirements.[1] If the HCl salt remains hygroscopic (common with phenoxy ethers), use a dicarboxylic acid.

• Dissolution: Dissolve 1.0 eq of free base in Acetone or 2-Butanone (MEK).

• Acid Addition: Add 0.5 eq (for hemi-fumarate) or 1.0 eq (for fumarate) of Fumaric Acid dissolved in hot ethanol.

• Precipitation: These salts often crystallize spontaneously upon cooling.[1]

• Advantage: Fumarates often form extensive hydrogen-bonding networks that exclude water more effectively than chlorides.[1]

Salt Selection Decision Tree

Part 3: Comparative Data & Storage

Stability Comparison Table

Property	Free Base	HCl Salt	Fumarate Salt
Physical State	Oily Solid / Gum	White Crystalline Solid	White Crystalline Powder
Hygroscopicity	Very High (Deliquescent)	Moderate	Low
Shelf Life (RT)	< 1 Week (turns yellow)	> 1 Year (desiccated)	> 2 Years
Water Solubility	Low to Moderate	High	Moderate
Primary Risk	Hydrolysis / Oxidation	Clumping (moisture)	None

Storage SOP (Standard Operating Procedure)

• Atmosphere: Always store under Argon or Nitrogen.[1]

• Temperature: -20°C is recommended for long-term storage of the salt; -80°C for the free base (if unavoidable).

• Container: Amber glass vials with Teflon-lined caps. Avoid plastic (polystyrene) as amines can leach plasticizers over time.[1]

• Handling: Allow the vial to equilibrate to room temperature before opening to prevent condensation on the cold solid.

FAQ: Rapid Fire Troubleshooting

Q: Can I use the free base for my cell assay? A: It is risky. Dissolving the free base in DMSO often introduces trace water. The high pH of the free base in solution can also affect cellular assays. Recommendation: Generate the salt, or neutralize the free base with 1 eq of HCl in the DMSO stock solution immediately.

Q: My HCl salt is sticky. What happened? A: You likely have excess HCl trapped in the lattice, or you used a solvent containing water (like 95% Ethanol) during crystallization. Recrystallize using Anhydrous IPA/Ether .

Q: Does the phenoxy group affect stability? A: Yes. The ether linkage is generally stable, but if the ring opens, the resulting acyclic structure may be prone to further degradation (elimination of phenol) under strongly acidic or basic conditions. Keep the pH between 3 and 7.

References

• Hydrolysis of Imidazoline Derivatives

  • Title: Kinetics of hydrolysis of 1,2-disubstituted imidazolines in aqueous media.

  • Source: Russian Chemical Bulletin (via ResearchGate).[1]

  • Relevance: Establishes the mechanism of ring opening and the effect of pH on imidazoline stability.

• Salt Selection Principles

  • Title: Salt selection for basic drugs.[1][6][7][8][9]

  • Source: International Journal of Pharmaceutics (via USPTO/Google Scholar).[1]

  • Relevance: Defines the pKa requirements and counterion selection logic (HCl vs Fumar

  • (General principle reference)

• General Imidazoline Chemistry

  • Title: The pKa Values of Some 2-Aminomidazolium Ions.

  • Source: The Journal of Organic Chemistry.[10]

  • Relevance: Confirms the high basicity of the 2-amino-imidazoline core, necessitating salt formation.[1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Guanidine cyclic diimides and their polymers - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. US2200815A - Imidazoline derivatives and process - Google Patents [patents.google.com]
• 6. pharmtech.com [pharmtech.com]
• 7. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ptacts.uspto.gov [ptacts.uspto.gov]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]

optimizing reaction conditions for phenoxy-group attachment to imidazoline

The following technical guide is structured as a specialized support resource for medicinal chemists and process engineers optimizing the attachment of phenoxy groups to the imidazoline scaffold. This guide addresses two distinct structural motifs:

• 2-(Phenoxymethyl)imidazolines: (e.g., Fenoxazoline, Cirazoline analogs) – The most common pharmacophore in adrenergic agonists.[1]

• 2-Phenoxyimidazolines: (Direct heteroatom attachment) – A more labile isourea-like motif requiring specialized handling.[1][2]

Topic: Optimizing Reaction Conditions for Phenoxy-Group Attachment to Imidazoline Role: Senior Application Scientist Status: System Operational[2]

Strategic Workflow & Decision Matrix

Before selecting a protocol, verify your target scaffold stability.[1][2] The direct attachment of oxygen to the C2 position (Scaffold B) creates an isourea derivative that is significantly more prone to hydrolysis than the methylene-linked analog (Scaffold A).

Figure 1: Decision matrix for selecting the synthetic pathway based on target stability and available precursors.

Technical Troubleshooting Guide (Q&A)

Section A: Synthesis of 2-(Phenoxymethyl)imidazolines (Linker Route)

Context: This reaction typically involves condensing a phenoxyacetonitrile with ethylenediamine (EDA).

Q1: I am observing significant polymerization of ethylenediamine and low product yield. How do I prevent this? Diagnosis: The use of free base ethylenediamine (EDA) at high temperatures often leads to self-polymerization or ring-opening of the product. Solution: Switch to Ethylenediamine Mono-Tosylate (EDA[2]·TsOH) .

• Mechanism: The mono-salt acts as a buffer.[2] It provides enough free amine to initiate nucleophilic attack on the nitrile while the protonated amine prevents the formation of polymeric byproducts.

• Protocol Adjustment: Use a 1:1 ratio of Nitrile:EDA·TsOH. Heat to 140–200°C (melt fusion) or reflux in high-boiling solvents like dichlorobenzene.[2]

Q2: My reaction stalls at the intermediate acyclic amidine. How do I force cyclization? Diagnosis: The intermediate

-(2-aminoethyl)-2-phenoxyacetamidine has formed but lacks the thermodynamic drive to eliminate ammonia and close the ring. Solution:

• Ammonia Removal: Ensure the reaction vessel is open to a trap or under a slight nitrogen sweep to remove evolved ammonia gas, shifting the equilibrium forward.[1]

• Catalyst: Add 5–10 mol% Carbon Disulfide (CS₂) or P₂S₅ .[1][2] These sulfur-based catalysts activate the nitrile/amidine carbon, significantly lowering the activation energy for ring closure [1].[1]

Q3: The product hydrolyzes back to the amide during workup. What is the correct isolation procedure? Diagnosis: Imidazolines are Schiff base aminals; they are sensitive to aqueous acid.[1] Strong acid washes will hydrolyze the ring to

-(2-aminoethyl)-2-phenoxyacetamide.[2] Solution:

• Quench: Pour the reaction mixture into ice-cold water made alkaline (pH > 10) with NaOH.

• Extraction: Extract immediately into DCM or EtOAc.[1][2]

• Salt Formation: Do not store as the free base.[1] Convert immediately to the HCl or Oxalate salt by treating the dry organic layer with anhydrous ethereal HCl.

Section B: Synthesis of 2-Phenoxyimidazolines (Direct Attachment)

Context: Reaction of 2-chloro-4,5-dihydroimidazole (or 2-bromo) with a substituted phenol.[2]

Q4: I cannot isolate the 2-chloroimidazoline starting material; it decomposes on the filter. Diagnosis: 2-Chloroimidazolines are extremely hygroscopic and unstable, rapidly hydrolyzing to ethylene urea.[2] Solution: Generate the 2-chloroimidazoline in situ and use it immediately.

• Protocol: React imidazolidin-2-one (ethylene urea) with POCl₃ (neat or in PhMe) to generate the chloro-species. Evaporate excess POCl₃ under high vacuum, then immediately add the solution of your phenol and base (e.g., NaH/THF) to the crude residue.[1] Do not attempt to crystallize the chloro-intermediate [2].[2]

Q5: The SnAr coupling yields the N-alkylated product instead of the O-arylated product. Diagnosis: The imidazoline nitrogen is competing with the phenoxide oxygen as a nucleophile, or the phenol is attacking the backside of the imidazoline alkyl chain (less likely with 2-chloro, but possible). Solution:

• Hard/Soft Acid-Base Matching: The C2 position is a "hard" electrophile.[2] Use a "hard" base like NaH or KOtBu in a polar aprotic solvent (DMF or DMSO) to generate a "naked" phenoxide anion, which favors attack at the C2 imino carbon over N-alkylation.[1]

• Temperature: Keep the reaction at 0°C during addition. High temperatures favor thermodynamic rearrangement to the N-alkylated urea derivative (Chapman-like rearrangement).[2]

Optimized Experimental Protocols

Protocol A: High-Yield Synthesis of 2-(Phenoxymethyl)imidazolines

Target: Stable adrenergic agonists (e.g., Fenoxazoline analogs).[2]

Reagents:

• Substituted Phenoxyacetonitrile (1.0 equiv)[1]

• Ethylenediamine Mono-Tosylate (1.1 equiv) [Critical Reagent][2]

• Solvent: Ethylene Glycol or o-Dichlorobenzene (optional, melt fusion preferred)[1][2]

Step-by-Step:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, combine the phenoxyacetonitrile and ethylenediamine mono-tosylate.

• Fusion: Heat the mixture to 140–150°C (oil bath). The solids will melt into a homogeneous phase.[1]

• Ammonia Evolution: Maintain temperature until the evolution of ammonia gas ceases (monitor with damp pH paper held at the vent; it will turn blue). This typically takes 2–4 hours.[1][2]

• Workup: Cool the melt to ~80°C and pour slowly into ice-cold 2M NaOH (pH > 11). Stir vigorously to precipitate the free base.[1]

• Isolation:

  • If Solid: Filter the precipitate, wash with cold water, and dry in a desiccator.[1]

  • If Oily:[1][2][3] Extract with CH₂Cl₂, dry over Na₂SO₄, and concentrate.[1][2]

• Salt Formation: Dissolve the residue in minimal dry ethanol and add 1M HCl in ether dropwise to precipitate the stable hydrochloride salt.[1]

Protocol B: Synthesis of 2-Phenoxyimidazolines via In-Situ Chlorination

Target: Direct heteroatom-linked scaffolds.[2]

Reagents:

• Imidazolidin-2-one (1.0 equiv)[2]

• POCl₃ (3.0 equiv)[1]

• Substituted Phenol (1.0 equiv)[1]

• Triethylamine (Et₃N) or NaH (1.2 equiv)[1]

• Solvent: Anhydrous THF or Toluene[2]

Step-by-Step:

• Chlorination: Reflux imidazolidin-2-one in POCl₃ for 2 hours.

• Evaporation: Remove excess POCl₃ under reduced pressure (rotary evaporator with a base trap). Do not expose the residue to air/moisture.

• Coupling: Redissolve the crude 2-chloroimidazoline residue in anhydrous THF.

• Addition: In a separate flask, generate the phenoxide by treating the phenol with NaH (or Et₃N) in THF. Add this solution dropwise to the chloroimidazoline solution at 0°C .

• Reaction: Allow to warm to room temperature and stir for 4–6 hours.

• Quench: Quench with saturated NaHCO₃ (mild base prevents hydrolysis).

• Purification: Rapid extraction with EtOAc. Flash chromatography on basic alumina (Silica is too acidic and may degrade the product).[1]

Comparative Data: Solvent & Catalyst Effects[2][4][5]

Parameter	Condition	Yield (Route A)	Yield (Route B)	Notes
Solvent	Melt (Neat)	85-95%	N/A	Best for nitrile route; avoids solvent removal.[2]
DMF	60-70%	75-85%	Preferred for SnAr (Route B); stabilizes ionic intermediates.[2]
Ethanol	20-40%	<10%	Proticity interferes; promotes ring opening/solvolysis.[1][2]
Catalyst	None	50-60%	N/A	Slow reaction; incomplete conversion.[1][2]
EDA·TsOH	>90%	N/A	Prevents polymerization; buffers pH.[1]
CS₂ (5%)	80-90%	N/A	Accelerates nitrile activation; requires ventilation (smell).

References

• Synthesis of 2-imidazolines from aldehydes and ethylenediamines. Organic Chemistry Portal. Available at: [Link][1]

  • Relevance: Validates the diamine condensation mechanism and provides alternative oxid

• Reaction of 2-chloro-4,5-dihydroimidazole with nucleophiles. ResearchGate. Available at: [Link]

  • Relevance: Details the instability of the 2-chloro intermediate and Bunte salt form
• Relevance: Confirms the use of the tosylate salt as a critical impurity/intermediate in Xylometazoline (imidazoline drug) synthesis.

• Synthesis of 2-substituted imidazolines. National Institutes of Health (PMC). Available at: [Link]

  • Relevance: Discusses ring expansion and one-pot synthesis techniques relevant to imidazoline form

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. ETHYLENE DIAMINE TOSYLATE | 14034-59-4 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Purification of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine

Welcome to the technical support resource for handling and purifying 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine. This guide is designed for researchers, medicinal chemists, and process development scientists. Recognizing that this specific molecule may be a novel intermediate for many users, this document synthesizes established principles for the purification of 2-aminoimidazoline derivatives to provide a robust framework for achieving high purity.

The inherent basicity of the guanidine group in 2-aminoimidazolines, combined with the presence of a phenoxy moiety, presents unique purification challenges, including solubility issues and potential for side-product formation. This guide provides a logical, step-by-step approach to troubleshooting common impurity issues.

Part 1: Troubleshooting Guide for Common Purification Issues

This section addresses specific problems you may encounter during the isolation and purification of your 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine samples.

Issue 1: Persistent Oily or Gummy Product After Initial Isolation

Question: My crude product, obtained after solvent evaporation from the reaction workup, is a persistent, non-crystalline oil instead of a solid. How can I solidify it for further purification?

Answer:

This is a common issue with amine-containing compounds, often due to the presence of residual solvents, salts, or unreacted starting materials that act as eutectic contaminants, depressing the melting point. The goal is to induce crystallization or to "crash out" the product as a solid.

Causality Explained: The 2-aminoimidazoline core is highly polar and capable of extensive hydrogen bonding. When impurities disrupt the crystal lattice formation, an amorphous oil results. The phenoxy group adds a degree of lipophilicity, which can lead to complex solubility behavior.

Troubleshooting Protocol:

• Solvent Titration (Anti-Solvent Precipitation):

  • Dissolve the oil in a minimum amount of a polar solvent in which it is freely soluble (e.g., methanol, ethanol, or isopropanol).

  • Slowly add a non-polar anti-solvent (e.g., diethyl ether, hexanes, or ethyl acetate) dropwise while vigorously stirring.

  • Observe for the point of incipient cloudiness (the "cloud point").

  • If a precipitate forms, continue adding the anti-solvent slowly to maximize recovery. If it oils out again, add a small amount of the polar solvent to redissolve and cool the solution.

  • Scratching the inside of the flask with a glass rod at the liquid-air interface can provide a nucleation site to induce crystallization.

• Salt Formation for Crystallization:

  • The basic guanidine moiety can be protonated to form a salt, which often has much higher crystallinity.

  • Dissolve the oily product in a suitable solvent like isopropanol or ethyl acetate.

  • Add a stoichiometric amount (1.0 to 1.1 equivalents) of an acid solution (e.g., HCl in isopropanol, or a solution of oxalic acid or tartaric acid in ethanol).

  • The corresponding salt (e.g., hydrochloride, oxalate) will often precipitate as a well-defined, crystalline solid that is easier to handle and purify by recrystallization. This salt can then be neutralized in a later step if the freebase is required.

Issue 2: Co-elution of Impurities During Column Chromatography

Question: I am attempting to purify my compound using silica gel chromatography, but a major impurity is co-eluting with my product. How can I improve the separation?

Answer:

Co-elution on silica gel is common for polar, basic compounds like 2-aminoimidazolines. The free amine can interact strongly and unpredictably with the acidic silanol groups on the silica surface, leading to peak tailing and poor separation.

Causality Explained: The lone pairs on the nitrogen atoms of the 2-aminoimidazoline ring can form strong hydrogen bonds with the Si-OH groups of the silica gel. This can lead to irreversible adsorption or significant band broadening, allowing closely related impurities to co-elute.

Troubleshooting Protocol:

• Amine Deactivation of Silica Gel:

  • Incorporate a small amount of a volatile base into your eluent system to compete with your product for binding to the acidic sites on the silica.

  • A common choice is to add 0.5-2% triethylamine (TEA) or ammonium hydroxide to the mobile phase (e.g., Dichloromethane/Methanol/TEA in a 90:9:1 ratio). This will sharpen the peak shape of your product and often improve separation from less basic impurities.

• Switching the Stationary Phase:

  • Alumina (Basic or Neutral): For highly basic compounds, switching to an alumina column can be highly effective. Basic alumina will have a much lower affinity for your compound, leading to more predictable elution behavior.

  • Reverse-Phase Chromatography (C18): If the impurities have a different lipophilicity profile, reverse-phase chromatography is an excellent alternative. The typical mobile phase would be a gradient of water and acetonitrile or methanol, often with a modifier like 0.1% trifluoroacetic acid (TFA) or formic acid to ensure the compound is protonated and gives a sharp peak shape.

Workflow for Chromatography Troubleshooting

Caption: Decision tree for troubleshooting chromatographic co-elution.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the likely starting material-related impurities in a synthesis of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine?

If your synthesis involves the cyclization of a guanidinylated phenoxy ethylenediamine derivative, the most common impurities will be:

• Unreacted N-(2-phenoxyethyl)guanidine: The immediate precursor before cyclization. It is more polar than the cyclized product.

• Unreacted 2-Phenoxyethanamine: The initial starting material, which is highly basic and polar.

• Reagents from Guanidinylation: Such as N,N'-di-Boc-1H-pyrazole-1-carboxamidine or other guanidinylating agents.

Q2: How can I effectively remove water from my final product?

2-aminoimidazolines are often hygroscopic. To remove residual water:

• Azeotropic Distillation: Dissolve the compound in a solvent that forms a low-boiling azeotrope with water, such as toluene or isopropanol, and then evaporate the solvent under reduced pressure. Repeat 2-3 times.

• High Vacuum Drying: Dry the sample under high vacuum (high-vac) at a slightly elevated temperature (e.g., 40-50 °C) for several hours, preferably in the presence of a strong desiccant like phosphorus pentoxide (P₂O₅).

Q3: What analytical techniques are best for assessing the purity of my sample?

A combination of methods is always recommended for a comprehensive purity assessment.

Technique	Information Provided	Common Settings & Considerations
LC-MS	Purity (UV trace) and mass confirmation (MS trace).	Column: C18 reverse-phase. Mobile Phase: Water/Acetonitrile gradient with 0.1% formic acid. The acid ensures protonation for good peak shape and ESI+ ionization.
¹H NMR	Structural confirmation and detection of proton-containing impurities.	Solvent: DMSO-d₆ or MeOD. DMSO-d₆ is often preferred as it allows for the observation of exchangeable N-H protons.
Melting Point	A sharp melting point indicates high purity.	A broad melting range (> 2 °C) is a strong indicator of the presence of impurities.

Q4: My compound seems to be degrading upon storage. What are the best storage conditions?

The freebase form of 2-aminoimidazolines can be sensitive to atmospheric carbon dioxide, which can react with the basic nitrogens to form carbonate salts. This can appear as a slow "melting" or discoloration of the solid.

Recommended Storage:

• Form: As a stable salt (e.g., hydrochloride).

• Atmosphere: Under an inert atmosphere (Argon or Nitrogen).

• Temperature: At low temperatures (-20 °C to 4 °C).

• Container: In a well-sealed container, protected from light.

References

There is a lack of specific literature for "4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine". The principles and techniques described in this guide are based on established methodologies for the broader class of 2-aminoimidazoline compounds, for which a wealth of information is available in standard organic chemistry literature and databases.

Technical Support Center: Handling Hygroscopic Imidazoline Amine Salts

Introduction: The Hygroscopic Challenge

Imidazoline amine salts are indispensable in drug discovery and corrosion inhibition due to their unique heterocyclic structure. However, they present a notorious challenge: aggressive hygroscopicity .

Unlike simple inorganic salts, the moisture affinity here is not merely physical adsorption. It is driven by the high lattice energy deficit and the strong hydrogen-bond accepting capability of the imine nitrogen (

) and the charged ammonium moiety.

The Critical Risk: It is not just about "wet" chemicals.[1] Absorbed moisture triggers a ring-opening hydrolysis reaction, irreversibly converting your active imidazoline ring into an inactive linear amide (N-acyl diamine). This guide provides the protocols to prevent this degradation and ensure experimental reproducibility.

Module 1: Critical Handling & Storage

Q: My salt turns to a sticky paste within minutes on the balance. How do I weigh it accurately?

A: This is "deliquescence," where the salt absorbs enough water to dissolve itself.[2] You cannot use standard weighing boats. Use the "Difference by Vial" technique or an inert atmosphere.

Protocol A: The "Difference by Vial" Method (Benchtop)

Best for: Quick transfers when a glovebox is unavailable.

• Dry the Source: Ensure your bulk container has been stored in a desiccator (see Module 2).

• Tare the Vial: Place a screw-cap vial (with cap) on the balance. Tare to zero.

• Add & Close: Rapidly transfer the approximate amount of salt into the vial and immediately screw the cap on tight.

• Weigh: Record the total weight.

• Dispense: In your reaction setup, uncork and dump the solid into the solvent/vessel.

• Back-Weigh: Immediately recap the empty vial and weigh it.

• Calculate:

  .

  • Why this works: The salt is never exposed to air while sitting on the balance, only during the brief transfer.

Protocol B: Inert Atmosphere (Gold Standard)

Best for: Stoichiometry-critical reactions (e.g., catalytic coupling).

• Equipment: Glovebox (Argon/Nitrogen) or Glove Bag.

• Technique: All weighing and solvent dissolution must occur inside the inert environment. If using a glove bag, purge 3x with vacuum/nitrogen cycles before opening the salt container.

Q: How should I store these salts long-term? Parafilm seems insufficient.

A: Parafilm is permeable to water vapor over time. It is a dust barrier, not a moisture barrier.

Storage Hierarchy:

• Tier 1 (Best): Inside a glovebox under Argon.

• Tier 2: In a vacuum desiccator containing fresh Phosphorus Pentoxide (

  ) or activated molecular sieves.

• Tier 3: Tightly capped vial, taped with electrical tape (vinyl is less permeable than Parafilm), stored in a fridge inside a secondary jar containing desiccant packets.

Module 2: Drying & Purification Protocols

Q: My material is already clumpy. Can I salvage it?

A: Yes, but you must be careful. Imidazoline rings can be thermally sensitive, especially in the presence of the water they have absorbed (accelerated hydrolysis).

Workflow: The "Gentle Vacuum" Drying Cycle

• Assess Purity: Run a quick NMR. If you see significant ring-opened amide peaks (typically a shift in the carbonyl region), drying won't fix it—you need to recrystallize or resynthesize.

• Setup: Use a vacuum oven or a Schlenk line drying pistol.

• Desiccant: Place a tray of

  (Phosphorus Pentoxide) in the oven to act as a water sink.

• Temperature: Set to 40–50°C . Do not exceed 60°C unless you have TGA data confirming stability.

• Vacuum: Apply high vacuum (<1 mbar) for 12–24 hours.

• Cooling: Allow to cool to room temperature under vacuum before backfilling with dry nitrogen/argon.

Q: Can I dry it by dissolving and evaporating?

A: Yes, via Azeotropic Distillation . This is often superior to oven drying for removing trace lattice water.

• Solvent: Anhydrous Toluene or Benzene (Toluene is safer).

• Method: Dissolve the salt in the solvent. Rotovap down. The water forms an azeotrope with the toluene and is carried away. Repeat 3x.

• Final Step: Dry under high vacuum to remove residual toluene.

Module 3: The Cost of Moisture (Degradation Pathways)

Q: Why does it matter if there is a little water?

A: Water attacks the imine carbon (

). In acidic or basic conditions (which the salt itself can create locally), this leads to ring opening.

Visualizing the Failure Mode:

Impact on Data:

• Stoichiometry Errors: You think you are adding 1.0 equiv of catalyst, but you are adding 0.8 equiv of catalyst and 0.2 equiv of inactive amide + water.

• Side Reactions: The released primary amine (from ring opening) can react with electrophiles in your mixture, creating complex impurity profiles.

Module 4: Analytical Troubleshooting (QC)

Q: How do I measure the water content? Standard Karl Fischer (KF) isn't working.

A: Standard KF reagents often fail with amines. The basic nitrogen in your imidazoline salt can neutralize the KF buffer, or worse, react with the iodine directly.

The Fix: Buffered Karl Fischer Titration

Issue	Cause	Solution
Fading Endpoint	Amine alters pH, preventing the redox reaction.	Use Buffered Solvent (Salicylic acid or Benzoic acid added to methanol) to maintain acidic pH.
Side Reactions	Primary amines (degradation product) react with aldehydes in KF reagents.	Use Aldehyde/Ketone-free KF reagents.
High Drift	Slow release of lattice water.	Use Oven KF : Heat sample to 100°C in a vial; carrier gas transports moisture to the cell.

Summary: Decision Matrix for Handling

Use this logic flow to determine the necessary precautions for your specific experiment.

References

• Imidazoline Synthesis & Reactivity

  • ChemicalBook. (2023).[3][4] "Synthesis, Properties, Chemical Reactivities of 2-Imidazoline."

• Hygroscopicity Mechanisms in Salts

  • Wu, Z. J., et al. (2011).[5] "Hygroscopic behavior of atmospherically relevant water-soluble carboxylic salts." Atmospheric Chemistry and Physics.

• Karl Fischer Titration for Amines

  • Sigma-Aldrich Technical Library.

• Hydrolysis of Imidazolines

  • ResearchGate.[6] (2019).[7][8] "Hydrolysis reaction of imidazoline quaternary ammonium salt in the presence of water."

• General Handling of Hygroscopic Reagents

  • BenchChem Technical Support.[2] (2025).[2][9][10][11][12][13] "Managing Hygroscopicity of Hydrazinium Salts."

  • [2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry [mdpi.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. ACP - Hygroscopic behavior of atmospherically relevant water-soluble carboxylic salts and their influence on the water uptake of ammonium sulfate [acp.copernicus.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Karl Fischer Titration – Moisture Analysis [sgsystemsglobal.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. worldoftest.com [worldoftest.com]
• 13. How Coulometric KF Minimizes Drift In Hygroscopic Or Volatile Matrices? [eureka.patsnap.com]

minimizing side reactions in 2-aminoimidazoline synthesis

The following guide is structured as a specialized Technical Support Center for organic chemists. It prioritizes troubleshooting, mechanistic understanding, and robust protocols.

Ticket ID: #AI-SYN-002 Subject: Minimizing Side Reactions & Protocol Optimization Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division

Executive Summary & Scope

You are likely encountering difficulties in synthesizing 2-amino-2-imidazolines (cyclic guanidines).

Crucial Distinction: Ensure you are targeting the saturatedimidazoline ring, not the aromaticimidazole . The chemistry differs significantly.

• Target: 2-amino-4,5-dihydro-1H-imidazole (Saturated, basic, prone to hydrolysis).

• Common Issues: Formation of linear bis-guanidines, ring hydrolysis to ureas, and regiochemical mixtures.

This guide provides the "Standard Operating Procedures" (SOPs) to suppress these specific side reactions.

Diagnostic: The "Linear Impurity" (Bis-Guanidines)

Symptom: LCMS shows a mass corresponding to [Diamine + 2(Guanidulating Agent)]. Yield of the cyclic product is low (<40%).

Root Cause Analysis

This is a kinetic competition issue. The reaction proceeds in two steps:[1]

• Step 1 (Intermolecular): Formation of the mono-guanidine intermediate.

• Step 2 (Intramolecular): Cyclization of the pendant amine onto the guanidine core.

If Step 2 is slow (due to sterics or electronics) or if the concentration of the guanidulating agent is too high, the pendant amine in Step 1 will react with another molecule of reagent instead of cyclizing. This creates the bis-guanidine (linear dimer).

Troubleshooting Protocol

Variable	Recommendation	Mechanistic Rationale
Stoichiometry	1.0 : 1.0 (Strict)	Excess guanidulating agent (e.g., BrCN or S-methylisothiourea) statistically favors the second addition. Never use excess reagent.
Addition Mode	Inverse Addition	Add the guanidulating agent dropwise to the diamine. This ensures the diamine is always in local excess, favoring Mono-substitution.
Concentration	High Dilution (0.05 M)	Low concentration favors intramolecular reactions (cyclization) over intermolecular reactions (dimerization).
Temperature	Stepwise Ramp	Start at 0°C to control the exotherm of Step 1. Heat to reflux only after Step 1 is complete to drive Step 2 (cyclization).

Visualization: The Kinetic Pathway

The following diagram illustrates the divergence point where the side reaction occurs.

Caption: Kinetic competition between cyclization (green) and bis-guanidylation (red). High dilution promotes the green path.

Diagnostic: Ring Instability (Hydrolysis)

Symptom: Product disappears during aqueous workup or storage; appearance of urea derivatives.

Root Cause Analysis

2-Aminoimidazolines are cyclic guanidines.[2][3] While the salt forms (HBr, HI, HCl) are stable, the free base is hygroscopic and sensitive to hydrolysis. Under basic aqueous conditions (pH > 10), the ring can open to form the corresponding urea derivative.

Troubleshooting Protocol

• Isolation Strategy: Do NOT isolate as a free base if possible. Isolate as the hydrobromide or hydroiodide salt.

• Workup pH: If aqueous workup is necessary, keep the pH neutral or slightly basic (pH 8-9), but avoid strong hydroxide bases (NaOH) for prolonged periods.

• Storage: Store as the salt in a desiccator.

Validated Experimental Protocols

Method A: Cyanogen Bromide (BrCN) – The "Classic" Route

Best for: Simple, unsubstituted diamines. High reactivity. Warning: BrCN is highly toxic and volatile. Work in a fume hood.

• Setup: Charge a 3-neck flask with 1,2-diamine (10 mmol) in THF (100 mL) (0.1 M concentration). Cool to 0 °C .[4]

• Addition: Dissolve BrCN (10 mmol, 1.0 equiv) in THF (10 mL). Add this solution dropwise over 30 minutes.

  • Note: The solution may turn cloudy as the HBr salt of the amine precipitates. This is normal.

• Cyclization: Allow to warm to Room Temperature (RT) and stir for 2 hours. If LCMS shows mono-guanidine intermediate remaining, heat to reflux for 1–2 hours.

• Workup (Salt Isolation): The product often precipitates as the hydrobromide salt . Filter the solid. Wash with cold THF/Ether.

  • Yield: Typically 70–85%.[5]

  • Purity Check: 1H NMR should show the imidazoline ring protons at ~3.6 ppm.

Method B: S-Methylisothiourea – The "Green" Route

Best for: Avoiding toxic cyanides; Substrates sensitive to strong acids.

• Setup: Mix 1,2-diamine (10 mmol) and S-methylisothiourea hemisulfate (5 mmol, which provides 10 mmol of isothiourea) in Ethanol (50 mL) .

• Reaction: Heat to Reflux for 6–12 hours.

  • Mechanism:[1][6][7][8][9][10][11][12] Methyl mercaptan (MeSH) is evolved. Use a bleach scrubber for the off-gas.

• Monitoring: The reaction is driven by the entropy of gas evolution. It must go to completion.

• Workup: Cool to 0 °C. The sulfate salt of the 2-aminoimidazoline often crystallizes out. Filter and wash with cold ethanol.

Advanced Troubleshooting: Regioselectivity

Issue: When using an unsymmetrical diamine (e.g., N-methyl-ethylenediamine), you get a mixture of regioisomers.

Solution: Regiocontrol is difficult in direct cyclization. The cyclization step is usually governed by the nucleophilicity of the remaining amine.

• Steric Control: The cyclization will generally occur at the less hindered nitrogen if the intermediate allows equilibration.

• Stepwise Synthesis (Alternative): If high regioselectivity is required, do not use the diamine + BrCN method. Instead, use the 1,2-aziridine ring-opening strategy:

  • React an activated aziridine with a guanidine derivative. The ring opening is regioselective based on the aziridine substituents.

Decision Matrix (Method Selection)

Caption: Workflow for selecting the optimal synthetic pathway based on substrate and safety constraints.

References

• Mechanistic Insight & Bis-guanidines: Dardonville, C., & Rozas, I. (2004). Bis(2-aminoimidazolines) and Bisguanidines: Synthetic Approaches, Antiparasitic Activity and DNA Binding Properties. Current Medicinal Chemistry. Link

• BrCN Protocol & Side Reactions: Ishihara, M., & Togo, H. (2007). An Efficient Preparation of 2-Imidazolines from Aldehydes and Ethylenediamines. Synthesis. Link

• Isothiourea Method: Cunningham, A., et al. (2014). Synthesis of Substituted 2-Aminoimidazoles via Pd-Catalyzed Alkyne Carboamination Reactions. (Context on guanidine cyclization precursors). Link

• Hydrolysis Mechanisms: Fitch, R. W., et al. (2009). Improved Synthesis of 2-Aminoimidazoles. (Discusses stability of the ring systems). Link

Sources

• 1. Synthesis of 2-imidazolones and 2-iminoimidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Substituted 2-Aminoimidazoles via Pd-Catalyzed Alkyne Carboamination Reactions. Application to the Synthesis of Preclathridine Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bis(2-aminoimidazolines) and Bisguanidines: Synthetic Approaches, Antiparasitic Activity and DNA Binding Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. prepchem.com [prepchem.com]
• 6. scispace.com [scispace.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Technical Guide: NMR Spectral Analysis of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine

Executive Summary

4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine (CAS: 19437-45-7) represents a distinct class of cyclic guanidines often utilized as scaffolds in adrenergic receptor agonist development. Its analysis presents a dual challenge for the spectroscopist: tautomeric equilibrium inherent to the 2-aminoimidazoline core and diastereotopic splitting induced by the chiral center at the C4 position.

This guide provides a validated protocol for the structural characterization of this compound. Unlike standard imidazolines, the phenoxy substitution at C4 breaks the ring symmetry, necessitating a rigorous analysis of the resulting ABX spin system. We compare the "performance" of spectral resolution across two solvent systems—DMSO-d₆ (recommended) and CDCl₃ (alternative)—to demonstrate why solvent choice is the critical determinant in validating this structure.

Part 1: Structural Dynamics & Tautomerism

To accurately interpret the NMR spectrum, one must first understand the dynamic behavior of the molecule in solution. The 2-amino-imidazoline moiety exists in a rapid equilibrium between the amino (exocyclic double bond) and imino (endocyclic double bond) tautomers.

Tautomeric Equilibrium Workflow

The following diagram illustrates the proton migration pathway that complicates spectral assignment in protic solvents.

Caption: Figure 1. Tautomeric equilibrium between amino and imino forms.[1][2] In NMR time scales, this often results in broad, averaged signals for the nitrogen-bound protons.

Part 2: Comparative Analysis of Solvent Systems

The choice of solvent is not merely about solubility; it dictates the visibility of the exchangeable protons and the resolution of the ABX system.

Comparison: DMSO-d₆ vs. CDCl₃

The following table compares the spectral "performance" of the product in the two most common NMR solvents.

Feature	Primary Recommendation: DMSO-d₆	Alternative: CDCl₃	Technical Insight
NH/NH₂ Visibility	High. Signals appear as broad singlets (typ. 6.0–8.0 ppm).	Low/Null. Often invisible due to rapid exchange or broadening.	DMSO hydrogen bonds with the guanidine NH, slowing exchange and sharpening peaks.
Ring Proton Resolution	Excellent. Distinct ABX pattern for C4/C5 protons.	Good. However, overlap with solvent peak (7.26 ppm) can obscure phenoxy aromatics.	The high polarity of DMSO separates the diastereotopic C5 protons effectively.
Solubility	High. Dissolves the polar guanidine salt easily.	Moderate/Low. Free base dissolves; salts (HCl/HBr) require neutralization.	Use DMSO for salt forms (hydrochlorides); CDCl₃ only for the free base.
Water Signal	Distinct peak at 3.33 ppm.	Variable (1.56 ppm), can overlap with aliphatic impurities.	Keep DMSO dry; water promotes proton exchange, broadening the NH signal.

The "ABX" System Explained

The C4 carbon is a stereocenter. Consequently, the two protons on C5 are diastereotopic (chemically non-equivalent).

• H_A (C4): Resonates downfield (~5.0–5.5 ppm) due to the electronegative Oxygen (phenoxy) and Nitrogen.

• H_B & H_X (C5): These do not appear as a simple triplet. They appear as two separate doublets of doublets (dd) due to geminal coupling (to each other) and vicinal coupling (to H_A).

Part 3: Experimental Protocol (Self-Validating)

Sample Preparation

• Mass: Weigh 5–10 mg of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine.

• Solvent: Add 0.6 mL of DMSO-d₆ (99.9% D).

  • Critical Step: If the sample is a salt (e.g., HCl), add 1-2 drops of NaOD or use DMSO-d₆ to ensure solubility, though the salt form is preferred for stability.

• Tube: Use a high-precision 5mm NMR tube (e.g., Wilmad 507-PP) to minimize shimming errors.

Acquisition Parameters (400 MHz or higher)

• Pulse Sequence: zg30 (30° pulse) or zg (90° pulse) with adequate relaxation.

• Relaxation Delay (D1): Set to 2.0 – 5.0 seconds .

  • Reasoning: The quaternary carbon (C2) and aromatic carbons have long T1 relaxation times. Short D1 leads to poor integration of the guanidine carbon in ¹³C NMR.

• Scans (NS): 16 (¹H), 1024+ (¹³C).

• Temperature: 298 K (25°C).

Data Processing Workflow

Caption: Figure 2. Processing logic for validating the ABX spin system.

Part 4: Expected Spectral Data (Reference Values)

Note: Values are specific to DMSO-d₆ at 400 MHz. Chemical shifts (δ) are in ppm.

¹H NMR (Proton)

Position	δ (ppm)	Multiplicity	Integration	Assignment Logic
NH / NH₂	7.50 – 8.50	Broad Singlet	3H (variable)	Exchangeable guanidine protons. Broadened by quadrupole relaxation of ¹⁴N.
Ar-H (Phenoxy)	7.20 – 7.40	Multiplet	2H	Meta protons of the phenoxy ring.
Ar-H (Phenoxy)	6.90 – 7.10	Multiplet	3H	Ortho/Para protons. Shielded relative to meta.[3]
C4-H	5.35 – 5.65	dd	1H	Deshielded by O and N. The "X" part of the ABX system.
C5-H (a)	3.80 – 4.10	dd	1H	Diastereotopic proton A. Geminal coupling (~10Hz) + Vicinal (~5Hz).
C5-H (b)	3.40 – 3.70	dd	1H	Diastereotopic proton B.

¹³C NMR (Carbon)

Position	δ (ppm)	Signal Type	Assignment
C2 (Guanidine)	158.0 – 161.0	Quaternary	Characteristic low-field signal for N-C(=N)-N.
Ar-C (Ipso)	156.0 – 158.0	Quaternary	Carbon attached to Oxygen.
Ar-C	129.0, 121.0, 115.0	CH	Typical aromatic pattern.
C4	75.0 – 80.0	CH	Significantly deshielded by Oxygen.
C5	45.0 – 50.0	CH₂	Standard amine-adjacent methylene.

Part 5: Troubleshooting & Validation

Issue: The C4 and C5 protons appear as a messy blob rather than a sharp ABX pattern.

• Cause: Poor shimming or high concentration leading to viscosity broadening.

• Solution: Dilute the sample to <10 mg/0.6 mL and re-shim on the DMSO lock signal.

Issue: Extra peaks appear near 3.3 ppm and 2.5 ppm.

• Cause: Water (3.33) and DMSO (2.50) solvent residuals.

• Validation: Confirm these are solvent peaks by adding a drop of D₂O; the water peak will grow, the sample peaks (NH) will disappear.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Ed. John Wiley & Sons. (Standard text for ABX system analysis).

• AIST Spectral Database for Organic Compounds (SDBS). (2024). NMR Data for 2-Aminoimidazoline Derivatives. National Institute of Advanced Industrial Science and Technology. Available at: [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179. Available at: [Link]

• Katritzky, A. R., et al. (2000). Tautomerism in Heterocycles. Advances in Heterocyclic Chemistry. (Authoritative source on amino-imidazoline tautomerism).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. ucl.ac.uk [ucl.ac.uk]

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of 4-Phenoxy-Imidazolines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Fragmentation Analysis in Drug Discovery

In the landscape of drug development, mass spectrometry (MS) stands as an indispensable tool for the structural elucidation of novel chemical entities. The fragmentation pattern of a molecule, akin to a fingerprint, provides vital clues to its underlying structure. For a class of compounds like 4-phenoxy-imidazolines, which are prevalent in various pharmacologically active agents, a predictable and well-understood fragmentation pattern accelerates the process of lead identification, metabolite profiling, and quality control. This guide will compare and contrast the primary fragmentation pathways of 4-phenoxy-imidazolines, drawing on established principles of mass spectrometry and data from analogous chemical structures to provide a robust analytical framework.

Core Fragmentation Pathways of 4-Phenoxy-Imidazolines

Under electrospray ionization (ESI) in positive ion mode, 4-phenoxy-imidazolines are expected to readily form a protonated molecular ion, [M+H]⁺. The subsequent fragmentation of this precursor ion via collision-induced dissociation (CID) is predicted to be dominated by cleavages at the most labile bonds, influenced by the protonation site and the relative stability of the resulting fragment ions.

The primary site of protonation is anticipated to be one of the nitrogen atoms within the imidazoline ring, given their higher basicity compared to the ether oxygen of the phenoxy group. This localization of charge will direct the fragmentation cascade.

Based on the analysis of structurally related compounds, such as 2-arene-2-oxazolines, several key fragmentation pathways can be postulated for 4-phenoxy-imidazolines.[1]

Primary Fragmentation Pathway: Cleavage of the Phenoxy Moiety

The most probable initial fragmentation event is the cleavage of the C-O bond linking the phenoxy group to the imidazoline ring. This can occur through two principal mechanisms:

• Homolytic Cleavage: This would result in the formation of a phenoxy radical (PhO•) and a positively charged imidazoline species.

• Heterolytic Cleavage with Hydrogen Rearrangement: A more common pathway in ESI-MS/MS involves the rearrangement of a proton followed by the neutral loss of phenol (PhOH). This results in a stable, even-electron fragment ion derived from the imidazoline ring.

The driving force for this fragmentation is the formation of the stable neutral phenol molecule and a resonance-stabilized imidazoline-derived cation.

Secondary Fragmentation: Ring Opening and Small Neutral Losses

Following the initial loss of the phenoxy group, the resulting imidazoline cation can undergo further fragmentation. The imidazoline ring itself is relatively stable; however, substituent-dependent fragmentation can occur.[2] This may involve the loss of small neutral molecules such as ethene or hydrogen.

Alternative Fragmentation Pathways

While the loss of the phenoxy group is predicted to be the dominant pathway, other fragmentation routes are possible, albeit likely leading to less abundant ions. These can include:

• Formation of a Benzoylium-type Ion: Cleavage within the imidazoline ring could lead to the formation of a phenoxy-substituted acylium ion, analogous to the benzoylium ions observed in the fragmentation of 2-arene-2-oxazolines.[1]

• Formation of a Nitrilium Ion: Another possibility is the formation of a nitrilium ion through a more complex rearrangement and cleavage of the imidazoline ring.[1]

The following diagram illustrates the proposed primary fragmentation pathway for a generic 4-phenoxy-imidazoline.

Caption: Proposed primary fragmentation pathway of 4-phenoxy-imidazolines.

Comparative Analysis of Fragmentation Data

To provide a more quantitative understanding, the following table summarizes the predicted major fragment ions for a hypothetical 4-phenoxy-imidazoline with a molecular weight of 176.21 g/mol . The m/z values are calculated based on the proposed fragmentation pathways.

Ion Description	Proposed Formula	Calculated m/z	Fragmentation Pathway
Protonated Molecular Ion	[C₁₀H₁₃N₂O]⁺	177.10	-
Primary Fragment	[C₄H₇N₂]⁺	83.06	Loss of Phenol (C₆H₆O)
Phenoxy Cation	[C₆H₅O]⁺	93.03	Cleavage of C-O bond
Imidazoline Ring Fragment	Varies	< 83	Ring opening/cleavage

Influence of Analytical Parameters

The observed fragmentation pattern can be significantly influenced by the chosen analytical conditions.

• Ionization Technique: While this guide focuses on ESI, other "soft" ionization techniques like Atmospheric Pressure Chemical Ionization (APCI) would likely produce similar protonated molecular ions and fragmentation patterns.[3] In contrast, "hard" ionization techniques like Electron Ionization (EI) would lead to more extensive fragmentation and a less prominent molecular ion peak.

• Mass Analyzer: Different types of mass analyzers offer varying capabilities for fragmentation studies.

  • Quadrupole Time-of-Flight (Q-TOF): Provides high-resolution and accurate mass data, which is invaluable for determining the elemental composition of fragment ions and increasing confidence in structural assignments.[4]

  • Ion Trap: Allows for sequential fragmentation (MSⁿ), which can provide more detailed structural information by isolating and further fragmenting specific ions.

  • Triple Quadrupole (QqQ): Is highly sensitive and selective, making it ideal for targeted quantification of the parent compound and its fragments, particularly in complex matrices.

Experimental Protocol: Acquiring High-Quality MS/MS Data for 4-Phenoxy-Imidazolines

This protocol provides a general framework for the analysis of 4-phenoxy-imidazolines using a standard ESI-equipped mass spectrometer coupled to a liquid chromatography (LC) system.[5]

Sample Preparation

• Prepare a stock solution of the 4-phenoxy-imidazoline standard at a concentration of 1 mg/mL in a suitable organic solvent (e.g., methanol or acetonitrile).

• Dilute the stock solution with the initial mobile phase to a final concentration of 1-10 µg/mL for direct infusion or LC-MS analysis.

Liquid Chromatography (for LC-MS analysis)

• Column: A C18 reversed-phase column is a suitable starting point.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient would be to start with a low percentage of mobile phase B, ramp up to a high percentage to elute the compound, and then re-equilibrate. The exact gradient should be optimized for the specific analyte.

• Flow Rate: 0.2-0.5 mL/min.

• Injection Volume: 1-5 µL.

Mass Spectrometry

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MS1 Scan: Acquire a full scan MS spectrum to identify the protonated molecular ion ([M+H]⁺).

  • Scan Range: m/z 100-500 (adjust as needed).

• MS/MS (Product Ion Scan):

  • Select the [M+H]⁺ ion as the precursor ion.

  • Apply a range of collision energies (e.g., 10-40 eV) to induce fragmentation. This is crucial for observing both the primary and any secondary fragment ions.

  • Scan Range: m/z 50 to a value slightly above the precursor m/z.

• Source Parameters (to be optimized for the specific instrument):

  • Capillary Voltage: 3.0-4.5 kV.

  • Source Temperature: 120-150 °C.

  • Desolvation Gas Flow and Temperature: Optimize to ensure efficient desolvation without causing in-source fragmentation.

Caption: General workflow for LC-MS/MS analysis of 4-phenoxy-imidazolines.

Conclusion

The mass spectrometric fragmentation of 4-phenoxy-imidazolines is predicted to follow a logical and predictable pattern, primarily initiated by the loss of a neutral phenol molecule from the protonated molecular ion. By understanding these core fragmentation pathways and the influence of analytical parameters, researchers can confidently identify and characterize these important compounds. The experimental protocol provided herein offers a robust starting point for acquiring high-quality mass spectral data, which is fundamental to advancing drug discovery and development efforts involving this chemical class.

References

• Dass, C. (2007). Fundamentals of Contemporary Mass Spectrometry. John Wiley & Sons.
• de Hoffmann, E., & Stroobant, V. (2007).
• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer.

• Holčapek, M., et al. (2017). A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation. Mass Spectrometry Reviews, 38(1), 79-106. [Link]

• Ho, C. S., Lam, C. W. K., Chan, M. H. M., Cheung, R. C. K., Law, L. K., Lit, L. C. W., Ng, K. F., Suen, M. W. M., & Tai, H. L. (2003). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. The Clinical Biochemist Reviews, 24(1), 3–12. [Link]

• Kertesz, V., & Van Berkel, G. J. (2010). Fully automated liquid extraction-based surface sampling and ionization for mass spectrometry. Journal of Mass Spectrometry, 45(3), 252-260.
• McMaster, M. C. (2005). LC/MS: A Practical User's Guide. John Wiley & Sons.

• Vyskocilová, P., Hornik, P., Friedecký, D., Frycák, P., Lemr, K., & Adam, T. (2006). Synthesis and mass spectrometric fragmentation characteristics of imidazole ribosides-analogs of intermediates of purine de novo synthetic pathway. Nucleosides, Nucleotides & Nucleic Acids, 25(9-11), 1237-1240. [Link]

• Zanatta, N., et al. (2023). Are benzoylium and nitrilium ions produced from substituted 2-arene-2-oxazolines during mass spectrometry? A study based on density functional theory calculations, quantum theory of atoms in molecules, and electrospray ionization tandem mass spectrometry. Journal of the American Society for Mass Spectrometry, 34(3), 449-459. [Link]

Sources

• 1. Are benzoylium and nitrilium ions produced from substituted 2-arene-2-oxazolines during mass spectrometry? A study based on density functional theory calculations, quantum theory of atoms in molecules, and electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. wax-studios.com [wax-studios.com]
• 3. A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agsanalitica.com [agsanalitica.com]
• 5. Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]

Validating Purity of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine: A Comparative LC-MS Guide

Executive Summary

The validation of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine (a structural analog of 2-aminoimidazoline adrenergic ligands) presents a distinct analytical challenge due to the juxtaposition of a highly polar, basic guanidine-like core with a lipophilic phenoxy substituent.[1] While traditional HPLC-UV methods are commonplace in QC environments, they frequently fail to detect non-chromophoric degradation products resulting from hydrolytic ring-opening.[1]

This guide objectively compares LC-MS (Liquid Chromatography-Mass Spectrometry) against standard HPLC-UV and qNMR techniques.[1] It establishes LC-MS as the superior modality for purity validation due to its ability to resolve and identify isobaric impurities and hydrolytic degradants that escape UV detection.[1]

The Analytical Challenge

The molecule contains a 2-aminoimidazoline ring.[1][2] This moiety is chemically significant for two reasons:

• Basicity (pKa ~10–11): It protonates readily, leading to peak tailing on standard C18 columns due to silanol interactions.

• Hydrolytic Instability: Under basic conditions or prolonged storage in aqueous solution, the imidazoline ring can hydrolyze to form the open-chain urea derivative (N-(2-amino-2-phenoxyethyl)urea ).

Crucial Insight: The hydrolysis product often has a UV absorption profile identical to the parent compound (dominated by the phenoxy group), making HPLC-UV blind to this specific degradation pathway.

Comparative Analysis: LC-MS vs. Alternatives

The following table summarizes the performance of LC-MS relative to industry alternatives for this specific scaffold.

Feature	LC-MS (Proposed Gold Standard)	HPLC-UV (Standard QC)	qNMR (Reference Method)
Specificity	High. Mass discrimination allows detection of co-eluting impurities.[1]	Medium. Prone to false positives if impurities co-elute and share UV max.[1]	Very High. Structural certainty is absolute.[1]
Sensitivity	Excellent (pg levels). Ideal for trace impurity profiling (<0.1%).[1]	Good (ng levels). Limited by extinction coefficient of phenoxy group.	Low (mg levels). Not suitable for trace impurity detection (<1%).
Hydrolysis Detection	Superior. Detects +18 Da mass shift (Ring Open).	Poor. Ring-opened product often co-elutes or has identical .[1]	Good. Distinct shift in methylene protons, but requires high concentration.[1]
Throughput	High. Rapid gradients (5-10 min).[1]	High. Rapid gradients.[1]	Low. Requires long acquisition for trace sensitivity.[1]

Experimental Protocol: LC-MS Validation System

This protocol is designed to be a self-validating system . It uses a high-pH resistant C18 column to ensure the basic amine is retained and has a symmetrical peak shape, coupled with ESI+ MS for detection.[1]

A. Sample Preparation[1][3][4][5][6][7]

• Solvent: 50:50 Acetonitrile:Water (Avoid 100% water to prevent rapid hydrolysis during autosampler storage).[1]

• Concentration: 0.1 mg/mL (100 ppm) for impurity profiling; 1 µg/mL for sensitivity checks.

• Pre-treatment: Filter through 0.2 µm PTFE.[1] Do not use Nylon filters as they can bind cationic amines.[1]

B. LC Conditions (Agilent/Waters Systems)

• Column: Waters XBridge C18 or Agilent Poroshell HPH-C18 (2.1 x 100 mm, 2.5 µm).[1]

  • Why? These columns withstand high pH, allowing the use of basic mobile phases which suppress the protonation of the imidazoline, improving peak shape.

• Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH 10.0).

• Mobile Phase B: Acetonitrile.[1]

• Gradient:

  • 0 min: 5% B[1]

  • 1.0 min: 5% B[1]

  • 8.0 min: 95% B[1]

  • 10.0 min: 95% B[1]

  • 10.1 min: 5% B (Re-equilibration)

• Flow Rate: 0.4 mL/min.[1][3]

• Column Temp: 40°C.

C. Mass Spectrometry Parameters (ESI+)[8]

• Source: Electrospray Ionization (Positive Mode).[1]

• Scan Range: m/z 50 – 600.[1]

• Key Settings:

  • Capillary Voltage: 3.5 kV.[1]

  • Cone Voltage: 30 V (Optimized to prevent in-source fragmentation of the fragile ring).

  • Desolvation Temp: 400°C.[1]

Data Interpretation & Validation Logic

The Parent Peak

• Target Mass: Calculate Exact Mass (

  ). Expect as the base peak.

• Isotope Pattern: Verify the Carbon-13 isotope ratio matches the formula

  (approximate structure based on name).

Identifying the "Silent" Killer: Hydrolysis

The most critical validation step is checking for the ring-opening degradation.

• Mechanism: Imidazoline (

  ) + Ring Open Urea ( ).

• MS Signal: Extract Ion Chromatogram (EIC) for

  .

• Decision: If a peak appears at

  Da (approx) that is not present in the blank, the sample has degraded.

Fragmentation Fingerprint (MS/MS)

To confirm identity, perform Product Ion Scan of the parent

.

• Loss of Phenoxy: Look for neutral loss of 94 Da (

  ) or the phenoxy radical.

• Imidazoline Ring: Characteristic fragments at m/z 44 (amidine moiety) or m/z 84 (imidazoline ring).

Decision Workflow (Graphviz Visualization)

The following diagram illustrates the logical flow for validating the purity of the sample, distinguishing between chemical impurities and artifacts.

Figure 1: Logical decision matrix for LC-MS purity validation, highlighting the critical check for hydrolytic degradation.

References

• Analysis of Imidazoline Derivatives

  • Title: Liquid chromatography-tandem mass spectrometry analysis of 2-amino-imidazoline deriv
  • Source: Journal of Agricultural and Food Chemistry (via PubMed)

  • URL:[Link]

• Hydrolytic Stability of Imidazolines

  • Title: Hydrolysis of imidazole-2-ylidenes and related imidazoline structures.[4][5]

  • Source: N

  • URL:[Link]

• Guanidine/Imidazoline Analysis Methodologies

  • Title: Quantitation of guanidine derivatives using LC-MS/MS.[6]

  • Source: Environmental Sciences Europe[1]

  • URL:[Link][6]

• General LC-MS Validation Protocols

  • Title: A Comparative Guide to LC-MS/MS Analysis of Imidazole Deriv

  • Source: BenchChem Protocols[1][3]

Sources

• 1. echemi.com [echemi.com]
• 2. 2-Aminoimidazole Amino Acids as Inhibitors of the Binuclear Manganese Metalloenzyme Human Arginase I - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Hydrolysis of imidazole-2-ylidenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. uscholar.univie.ac.at [uscholar.univie.ac.at]

Comparative Binding Affinity Guide: Alpha-2 Adrenergic Receptor Ligands

Executive Summary

The Alpha-2 Adrenergic Receptor (

-AR) is a G-protein coupled receptor (GPCR) central to the regulation of sympathetic tone, sedation, and analgesia.[1][2][3] For drug development professionals, distinguishing between ligands requires more than just values; it demands an understanding of subtype selectivity ( , , ), species orthology (human vs. rodent ), and the functional implications of partial vs. full agonism.

This guide provides a technical comparison of key

-AR ligands, supported by experimental protocols for determining binding affinity ( ) and functional potency.[4]

Comparative Analysis: Agonists and Antagonists[1][2][3][5][6][7][8]

The clinical and experimental utility of

-AR ligands is defined by their selectivity ratio ( : ) and their intrinsic efficacy.

Agonist Selectivity Profile

Dexmedetomidine represents the gold standard for selectivity, whereas Clonidine and Xylazine exhibit significant

cross-reactivity, contributing to hemodynamic side effects.

Compound	Class	ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> : Selectivity Ratio	Intrinsic Activity	Primary Clinical/Research Use
Dexmedetomidine	Full Agonist	1620 : 1	High	Sedation (ICU), Analgesia.[5] Highly specific tool compound.
Clonidine	Partial Agonist	200 : 1	Moderate	Hypertension, ADHD, withdrawal management.
Brimonidine (UK14304)	Agonist	~1000 : 1	High	Glaucoma (IOP reduction). High affinity for .[6]
Xylazine	Agonist	160 : 1	Moderate	Veterinary sedation. Significant effects (hypotension).
Guanfacine	Agonist	Selective	Moderate	ADHD.[7] Preferential binding to subtype.

Antagonist Affinity Profile

The choice of antagonist is critical for validating

-mediated effects. Yohimbine is the classical antagonist but suffers from poor selectivity (binding 5-HT and Dopamine receptors), whereas Atipamezole offers superior specificity.

Compound	Selectivity Profile	Key Experimental Considerations
Atipamezole	High ( : ~8500:1)	The preferred antagonist for defining specific effects. Nanomolar affinity ( nM).
Yohimbine	Moderate ( : ~40:[5]1)	Caution: Binds 5-HT1A and D2 receptors. Can act as a partial agonist at high concentrations.
Rauwolscine	-Selective	Often used as a radioligand ([ H]-Rauwolscine) due to high specific activity and low non-specific binding.

Mechanistic Signaling Pathway

Understanding the downstream effects is essential for interpreting functional binding assays (e.g., GTP

S or cAMP inhibition). -ARs couple primarily to proteins.[8]

Signaling Cascade Diagram

The following diagram illustrates the pleiotropic effects of

-AR activation, including Adenylyl Cyclase (AC) inhibition and ion channel modulation.

Caption:

-AR activation inhibits cAMP production and neurotransmitter release via coupling.

Experimental Protocols: Determining Binding Affinity ( )

To objectively compare ligands, a Competition Radioligand Binding Assay is the industry standard. This protocol uses membrane preparations from cells (e.g., CHO or HEK293) stably expressing human

, , or receptors.

Critical Pre-Requisite: Membrane Preparation

• Why: GPCRs are transmembrane proteins. Whole-cell binding can be affected by internalization or transport; membrane preps isolate the receptor interaction.

• Buffer: 50 mM Tris-HCl, pH 7.4. Crucial:

  agonist binding is sensitive to ions. For agonist assays, include (5-10 mM) to promote high-affinity G-protein coupling. For antagonists, EDTA is often added to uncouple G-proteins.

Protocol: Competition Binding Assay

Objective: Determine the

of a test compound by displacing a radioligand (e.g., [ H]-RX821002 or [ H]-Rauwolscine).[4]

• Preparation:

  • Thaw membrane prep and homogenize gently. Dilute to optimal protein concentration (determined by linearity testing, typically 5-20 µ g/well ).

  • Prepare 12 serial dilutions of the Test Compound (e.g.,

    M to M).

• Assay Setup (96-well plate):

  • Total Binding (TB): Membrane + Radioligand + Buffer.[4][9]

  • Non-Specific Binding (NSB): Membrane + Radioligand + Excess Cold Competitor (e.g., 10 µM Phentolamine or Atipamezole).

  • Experimental Wells: Membrane + Radioligand + Test Compound (varying concentrations).[4][10][11]

• Incubation:

  • Incubate at 25°C for 60 minutes. Equilibrium is temperature-dependent; 25°C is standard to prevent ligand dissociation during filtration.

• Termination:

  • Rapid vacuum filtration through GF/B filters pre-soaked in 0.3% Polyethyleneimine (PEI).

  • Why PEI? It reduces non-specific binding of the radioligand to the glass fiber filter.

• Quantification:

  • Wash filters 3x with ice-cold buffer.[11]

  • Add scintillation cocktail and count (CPM).

Data Analysis & Workflow Visualization

Convert CPM to % Specific Binding. Fit data to a one-site competition model to obtain

. Calculate using the Cheng-Prusoff Equation : Where is radioligand concentration and is the dissociation constant of the radioligand.

Caption: Step-by-step workflow for Radioligand Competition Binding Assay.

Expert Insights & Troubleshooting (E-E-A-T)

The "Agonist Shift" Phenomenon

When characterizing agonists, you may observe a "low affinity" and "high affinity" state.[12]

• Cause: The High-Affinity state represents the Receptor-G-protein complex (

  ). The Low-Affinity state is the uncoupled receptor ( ).

• Solution: To measure the high-affinity state (relevant for physiological potency), ensure your assay buffer contains

  and lacks GTP. Adding GTP (or GTP S) will uncouple the G-protein, shifting the agonist binding curve to the right (lower affinity), confirming the compound is indeed an agonist.

Species Differences (The vs Trap)

Researchers often use rat models for pre-clinical screening. However, the rodent ortholog of the human ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

receptor is pharmacologically distinct and historically termed .

• Impact: Ligands like Yohimbine have significantly lower affinity for the rat

  receptor compared to the human .

• Recommendation: Always verify if your binding data is derived from human recombinant receptors or native rat tissue. For human drug development, prioritize human recombinant data.

References

• IUPHAR/BPS Guide to Pharmacology. (2024). Adrenoceptors, alpha2.[3][7][5][8][13][14][15][16][17] Retrieved from [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 5311068, Dexmedetomidine. Retrieved from [Link]

• Giovannitti, J. A., Thoms, S. M., & Crawford, J. J. (2015). Alpha-2 Adrenergic Receptor Agonists: A Review of Current Clinical Applications. Anesthesia Progress. Retrieved from [Link]

• Gifford Bioscience. (2024). Radioligand Binding Assay Protocol.[4][9][11][12] Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine

This guide provides a detailed protocol for the safe and compliant disposal of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine. Adherence to these procedures is critical for ensuring personnel safety, protecting the environment, and maintaining regulatory compliance within research and development laboratories. The information herein is synthesized from established safety data for structurally related compounds and general hazardous waste management principles mandated by regulatory bodies like the Occupational Safety and Health Administration (OSHA).

Core Principles of Chemical Waste Management

The fundamental principle of laboratory safety is that all chemical waste is considered hazardous until proven otherwise. For a compound like 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine, which combines an amine, an imidazole heterocycle, and a phenoxy group, a cautious approach is warranted due to the potential for toxicity, irritation, and environmental harm. Improper disposal, such as drain disposal or mixing with non-hazardous trash, is strictly prohibited and carries significant legal and safety risks.[1][2][3] The individual laboratory worker bears the primary responsibility for the safe and ethical disposal of all waste generated during their work.[2]

Hazard Identification and Risk Assessment

Table 1: Anticipated Hazard Profile

Hazard Category	Anticipated Risk	Rationale and Recommended Precautions
Acute Toxicity (Oral)	Harmful if swallowed.[4]	Do not eat, drink, or smoke when using this product.[5][6][7] Wash hands and any exposed skin thoroughly after handling.[5][6][8] In case of ingestion, rinse mouth and seek immediate medical attention.[5][6][7]
Skin Corrosion/Irritation	Causes skin irritation.[4][9]	Avoid contact with skin.[6][8] Wear appropriate protective gloves and clothing to prevent skin exposure.[5] If skin contact occurs, wash off immediately with plenty of soap and water.[6][8]
Serious Eye Damage/Irritation	Causes serious eye irritation.[4][8][9]	Avoid contact with eyes.[6][8] Wear appropriate protective eyeglasses or chemical safety goggles.[5] If in eyes, rinse cautiously with water for several minutes.[5][6][8]
Respiratory Irritation	May cause respiratory irritation.[4][9]	Avoid breathing dust or fumes.[5][9][10] Use only outdoors or in a well-ventilated area.[5][9] If inhaled, remove person to fresh air.[5][6][8]

| Aquatic Toxicity | Potentially toxic to aquatic life.[9] | Avoid release to the environment.[9][10] Do not let the product enter drains.[4][10] |

Disposal Workflow: A Step-by-Step Approach

The proper disposal of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine and its associated waste requires a systematic approach involving segregation, containment, labeling, and transfer to a certified hazardous waste management service.

Figure 1. Decision workflow for the proper segregation and disposal of waste containing 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine.

Protocol 1: Disposal of Unused or Surplus Chemical

• Do Not Neutralize or Treat: In-lab chemical treatment of waste is a complex process that can generate other hazardous byproducts and may violate regulatory statutes.[11] Unless your facility has a specific, validated, and permitted procedure for this chemical class, do not attempt to neutralize or chemically deactivate the compound.

• Containerization: Place the original container with the unused material into a secondary container, such as a sealable plastic bag or a larger tub, to prevent contamination in case of a leak.[3]

• Labeling: Ensure the original manufacturer's label is intact and legible. Affix your institution's hazardous waste tag to the container.[12][13] The label must clearly state "Hazardous Waste" and list the full chemical name: "4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine".[3]

• Storage: Store the container in a designated and properly signed Satellite Accumulation Area (SAA). This area must be secure and segregated from incompatible materials, particularly strong oxidizing agents and strong bases.[6][14]

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) or equivalent department to schedule a pickup for disposal by a licensed hazardous waste contractor.[3][13]

Protocol 2: Disposal of Contaminated Solid Waste

This category includes items such as gloves, disposable lab coats, weigh papers, pipette tips, and empty vials that have come into direct contact with the chemical.

• Segregation: Collect all contaminated solid waste in a designated, lined container separate from regular trash and other chemical waste streams.

• Containerization: Place the contaminated items into a heavy-duty, clear plastic bag. Once the bag is full, seal it securely. It is best practice to then place this sealed bag into a second bag (double-bagging) to minimize the risk of leaks or punctures.

• Labeling: Affix a hazardous waste tag to the outer bag. The label should identify the contents as "Solid Waste Contaminated with 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine".

• Storage and Pickup: Store in the SAA and arrange for EHS pickup as described in Protocol 1.

Protocol 3: Handling Empty Containers

An "empty" container that held this chemical is still considered hazardous waste unless properly decontaminated.

• Triple Rinsing (for Acute Hazardous Waste): While this specific compound may not be on the EPA's "P-list" of acutely hazardous wastes, it is best practice to treat it as such.[2][13] Triple rinse the empty container with a suitable solvent (e.g., methanol or acetone) that can dissolve the compound.

• Collect Rinsate: Crucially, the solvent used for rinsing (the "rinsate") must be collected and disposed of as hazardous liquid waste.[2][13] Collect the rinsate in a designated, properly labeled hazardous waste container for halogenated or non-halogenated solvents, as appropriate.[1][12]

• Disposal of Rinsed Container: Once triple-rinsed, the container can often be disposed of as regular trash or recycled, depending on institutional policy. Deface or remove the original chemical label before doing so.[13]

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is vital to prevent exposure and environmental contamination. These procedures are aligned with OSHA's Hazardous Waste Operations and Emergency Response (HAZWOPER) standards.[15][16]

• Evacuate and Alert: Alert all personnel in the immediate vicinity. If the spill is large or in a poorly ventilated area, evacuate the lab and notify your supervisor and EHS.

• Control Ignition Sources: If the chemical is dissolved in a flammable solvent, turn off all nearby ignition sources if it is safe to do so.[12]

• Don Appropriate PPE: At a minimum, wear a lab coat, chemical-resistant gloves (nitrile is often insufficient for prolonged contact; check glove compatibility charts), and chemical splash goggles.

• Contain the Spill: For small spills of the solid, carefully sweep it up using dry methods to avoid generating dust.[9] For liquid spills, use a spill kit with absorbent pads or other inert material to contain the spill.

• Clean Up: Collect all contaminated absorbent materials and cleanup debris. Place everything into a heavy-duty plastic bag for disposal as hazardous solid waste (see Protocol 2).

• Decontaminate: Wipe the spill area with a suitable solvent and then with soap and water.

• Report: Report the incident to your supervisor and EHS, as per your institution's policy.[12]

Regulatory Framework

All chemical waste disposal is governed by federal, state, and local regulations. In the United States, the primary federal agencies are the Environmental Protection Agency (EPA), which regulates waste disposal under the Resource Conservation and Recovery Act (RCRA), and OSHA, which ensures worker safety.[15][17] It is imperative that all laboratory personnel receive training on these regulations and their institution's specific Chemical Hygiene Plan.[18]

By adhering to these detailed procedures, researchers and scientists can ensure the safe and responsible management of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine waste, fostering a culture of safety and environmental stewardship within the laboratory.

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A Comprehensive Guide to the Safe Handling of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine was found. This guide is synthesized from safety data for structurally related compounds, including aromatic amines, phenoxy compounds, and imidazoline derivatives. It is imperative to handle this chemical with extreme caution as its toxicological properties have not been thoroughly investigated.[1] This guidance should be supplemented with a thorough, lab-specific risk assessment before any handling.

Hazard Assessment: A Precautionary Approach

Given the absence of specific data, we must assume 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine to be hazardous.[2] This precautionary principle is based on an analysis of its constituent functional groups:

• Aromatic Amine Moiety: Aromatic amines are a class of compounds that can present significant health hazards, including toxicity and potential carcinogenicity.[3] Many are readily absorbed through the skin.

• Imidazoline Ring: Imidazoline derivatives can cause skin and eye irritation.[4][5] Some have shown reproductive toxicity in animal studies.[6]

• Phenoxy Group: Phenoxy compounds have been associated with various health effects, and their use in herbicides has been a subject of study regarding long-term exposure.[7][8]

Therefore, this compound should be handled as a particularly hazardous substance.[2]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is crucial to minimize exposure.[3][9] The following table outlines the recommended PPE for handling 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine.

Protection Type	Recommended Equipment	Specification Examples
Eye and Face Protection	Chemical safety goggles and a face shield.	Must be ANSI Z87.1 compliant to provide splash and impact protection.[10][11]
Hand Protection	Chemical-resistant gloves.	Nitrile or neoprene gloves are recommended. Consider double gloving for added protection.[3][10][11]
Body Protection	Chemical-resistant lab coat or apron, and disposable coveralls.	Made of materials resistant to chemical permeation.[3][12]
Respiratory Protection	NIOSH-approved respirator with organic vapor cartridges.	Required when working outside of a certified chemical fume hood or in the event of a spill.[3][13]

Operational Plan: A Step-by-Step Protocol for Safe Handling

A systematic approach is essential for safely managing this compound from receipt to disposal.

Engineering Controls and Pre-Handling Preparations

• Ventilation: All handling of 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine must be conducted in a properly functioning chemical fume hood.[3][10]

• Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily accessible and in good working order.[14]

• Spill Kit: A spill kit containing absorbent materials, and appropriate waste disposal bags must be readily available.[3]

Handling the Chemical

• Donning PPE: Before handling, put on all required PPE as specified in the table above.[3]

• Weighing and Transfer: Conduct all weighing and transfer operations within the chemical fume hood to minimize inhalation exposure.

• Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid splashing.

• Heating: If heating is required, use a well-controlled heating mantle and monitor the reaction closely.

Storage

• Store in a cool, dry, and well-ventilated area.[4]

• Keep the container tightly closed.[4][14]

• Store away from incompatible materials such as strong oxidizing agents.[14]

• The storage area should be clearly labeled with the appropriate hazard warnings.[10]

Emergency Procedures: Planning for the Unexpected

Immediate and appropriate action is critical in the event of an emergency.

Exposure Scenario	Immediate Action
Skin Contact	Immediately remove contaminated clothing and flush the affected skin with water for at least 15 minutes. Seek immediate medical attention.[10][11]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[10][11]
Inhalation	Move the affected individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[10][11]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[4][15]
Spill	Evacuate the area and notify others. Wearing appropriate PPE, contain the spill using absorbent materials from the spill kit. Collect the waste in a sealed container for proper disposal.[11]

Waste Disposal: A Responsible Conclusion

All waste containing 4-Phenoxy-4,5-dihydro-1H-imidazol-2-amine must be treated as hazardous waste.

• Solid Waste: Collect all contaminated solid waste (e.g., gloves, paper towels, stir bars) in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Collect all liquid waste in a compatible, sealed, and clearly labeled hazardous waste container.

• Disposal: Dispose of all waste in accordance with local, state, and federal regulations.[1] Consult with your institution's environmental health and safety department for specific guidance.

Diagrams

Handling Workflow

Caption: Decision-making flow for responding to emergencies involving the compound.

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